Cadmium

• IUPAC Name: cadmium
• InChI: InChI=1S/Cd
• InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
• Canonical SMILES: [Cd]
• Molecular Formula: Cd
• DSSTOX Substance ID: DTXSID1023940
• Molecular Weight: 112.41 g/mol
• Physical Description: Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992), Other Solid; Pellets or Large Crystals, Metal: Silver-white, blue-tinged lustrous, odorless solid; [NIOSH], SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR., Silver-white, blue-tinged lustrous, odorless solid., Metal: Silver-white, blue-tinged lustrous, odorless solid.
• Boiling Point: 1409 °F at 760 mmHg (NTP, 1992), 1409 °F, 767 °C, 765 °C
• Solubility: Insoluble (NIOSH, 2023), Insoluble in water, Solubility in water: none, Insoluble
• Density: 8.642 (NTP, 1992) - Denser than water; will sink, 8.69 g/cu cm at 25 °C, 8.6 g/cm³, 8.65 (metal)
• Vapor Pressure: 1 mmHg at 741 °F (NTP, 1992), VP: 1 Pa at 257 °C (sublimes); 10 Pa at 310 °C (sublimes); 100 Pa at 381 °C; 1 kPa at 472 °C; 10 kPa at 594 °C; 100 kPa at 767 °C, VP: 2.8X10-4 Pa at 400 K; 18.3 Pa at 600 K, 0 mmHg (approx)
• Impurities: Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003., PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES., Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
• Color/Form: Silvery-white metal, Soft, bluish-white metal, Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder, Hexagonal, ductile crystals or soft, silver-white, lustrous metal
• CAS No.: 7440-43-9, 72172-64-6, 81271-94-5, 7440-43-9 (elemental)
• Melting Point: 609.6 °F (NTP, 1992), 610 °F, 32.0691 °C, 321 °C

Description

Cadmium (atomic number 48, symbol Cd) is a soft, silvery-white, and malleable transition metal with a high resistance to corrosion . It was discovered in 1817 by the German chemist Friedrich Stromeyer as an impurity in zinc carbonate . In modern research and development, this compound is valued for several specific applications. It is a key component in the production of this compound-telluride (CdTe) thin-film solar panels . Due to its properties as a good neutron absorber, it is used in the control rods of nuclear fission reactors . Furthermore, this compound forms the basis for a class of fluorescent nanomaterials known as this compound-containing Quantum Dots (QDs). These QDs, with their tunable broad excitation and narrow emission spectra, robust photostability, and high quantum yield, are extensively used as optical probes in biomedical sensing, bioimaging, and drug delivery research . Historically, this compound was widely used in nickel-cadmium (Ni-Cd) batteries, pigments, and electroplating . The research value of this compound, particularly in toxicology and environmental health sciences, is significant. It serves as a critical model toxicant for studying the impact of heavy metals on human health. This compound has an extremely long biological half-life of 10 to 30 years, leading to its accumulation primarily in the kidneys and liver . Its toxicity is primarily mediated through the induction of oxidative stress; this compound disrupts the mitochondrial electron transport chain, leading to increased production of reactive oxygen species (ROS) and depletion of cellular antioxidant defenses . This oxidative damage can trigger apoptosis, cause DNA damage, and disrupt cellular signaling pathways, contributing to organ damage . Chronic exposure is associated with renal tubular dysfunction, osteoporosis, and it is classified as a known human carcinogen, with lung cancer being the primary cancer risk . This product is For Research Use Only (RUO). It is strictly prohibited for personal, household, or commercial use as a consumer product.

Environmental Geochemistry and Biogeochemical Cycling of Cadmium

Cadmium Speciation and Mobilization in Environmental Matrices

The behavior and fate of this compound in environmental matrices like water and soil are largely controlled by its speciation, which refers to the different chemical forms in which it exists. This compound typically occurs in the environment with an oxidation state of +2, primarily as the divalent cation Cd²⁺ in aqueous solutions under oxic, acidic conditions. nih.govwikipedia.orgpjoes.com However, it can form various complexes and undergo transformations depending on the prevailing environmental conditions. The mobility of this compound is influenced by a range of factors, including pH, redox potential, the presence of organic matter, and interactions with inorganic ligands and particulate phases. nih.govrsc.org this compound is considered one of the more mobile heavy metals in the environment compared to others, partly because it can remain in solution as water-soluble complexes. nih.gov

Influence of pH on this compound Solubility and Ionic Forms

Solution pH is a critical factor governing this compound solubility and the distribution of its ionic forms in environmental waters and soils. The solubility of dissolved this compound generally decreases with increasing pH and alkalinity. waterquality.gov.aunih.gov At low pH values, the free this compound ion (Cd²⁺) is typically the predominant species of dissolved this compound in fresh surface waters. waterquality.gov.auresearchgate.net As pH increases, this compound begins to hydrolyze, forming hydroxo complexes. pjoes.com Studies indicate that the monohydroxothis compound(II) species (CdOH⁺) starts to form around pH 7.5-7.6, with its distribution increasing with pH and reaching a maximum around pH 9.5. researchgate.netnih.gov In more alkaline environments, other hydroxo species such as [Cd(OH)₂]⁻, [Cd(OH)₃]⁻, and [Cd(OH)₄]²⁻ can become present. pjoes.com

The increase in pH leads to increased negative surface charge on soil particles, which enhances the adsorption of the positively charged Cd²⁺ and its positively charged hydroxo complexes. mdpi.comcabidigitallibrary.org This increased adsorption, along with the potential for precipitation of solid phases like this compound hydroxide (B78521) (Cd(OH)₂) at sufficiently high pH, reduces the concentration of dissolved this compound in the aqueous phase. waterspecialists.bizbrainly.com For instance, to reduce dissolved this compound ion concentration in drinking water to 5 μg/L, a minimum pH of approximately 10.82 is required to facilitate the precipitation of this compound hydroxide. brainly.com In soils, the mobility of this compound is very low under neutral and basic pH conditions due to precipitation as carbonate (CdCO₃) and silicate (B1173343) (CdSiO₃) minerals, as well as adsorption onto ferric hydroxide/oxide and clay minerals. nih.gov Conversely, at lower pH values, the higher concentration of H⁺ ions competes with Cd²⁺ for adsorption sites, leading to decreased this compound adsorption capacity and increased mobility. nih.govmdpi.com

Redox Conditions and this compound Transformation Pathways

Redox conditions also play a significant role in this compound's environmental behavior, particularly in systems that experience changes in oxygen availability, such as flooded soils or sediments. While this compound primarily exists in the +2 oxidation state across a wide range of redox conditions, reductive dissolution of minerals can indirectly influence this compound mobility. For example, under reducing conditions, the dissolution of iron and manganese oxides, which can adsorb this compound, can release adsorbed this compound into the porewater. researchgate.net

Furthermore, in anaerobic environments where sulfate (B86663) reduction occurs, this compound can react with sulfide (B99878) to form highly insoluble this compound sulfide (CdS) minerals. cgu.org.twacs.org This precipitation as sulfides is a significant immobilization pathway for this compound under reducing conditions. acs.orgotago.ac.nz However, the extent of Cd-sulfide formation can be limited if the amounts of this compound and other chalcophile metals exceed the available reducible sulfate. acs.org Upon reoxidation of these environments, this compound sulfide can be transformed back into more soluble species, potentially leading to remobilization of this compound. acs.org

Role of Organic Matter in this compound Complexation and Mobility

Organic matter, both dissolved (DOM) and solid (SOM), significantly influences this compound speciation and mobility through complexation reactions. This compound can form water-soluble complexes with dissolved organic matter, including humic and fulvic acids. nih.govfrontiersin.orgrsc.org The formation of these soluble organic complexes can increase the mobility of this compound in soil and water, facilitating its transport. nih.govrsc.orgkiwiscience.comcabidigitallibrary.org Studies have shown that the quality and quantity of DOM can determine the proportion of dissolved this compound that partitions into mobile complexes. kiwiscience.comnih.gov For example, in contaminated sediments, a significant portion of dissolved this compound in porewater has been found to exist as Cd-DOM complexes. researchgate.net The complexation of this compound with specific components of DOM, such as tyrosine-like components, has been identified, with binding occurring through functional groups like phenolic O-H, alkene C=C, alcoholic CO, aromatic C-H, and alkene =CH groups. researchgate.net

Conversely, the interaction of this compound with solid organic matter in soil can lead to its immobilization through adsorption and complexation with functional groups on the organic matter surfaces. ekb.egjeeng.netresearchgate.net this compound can bind to functional groups such as sulfhydryl (thiolate) and carboxyl groups in soil organic matter, forming stable complexes that reduce its mobility and bioavailability. researchgate.netslu.se The application of organic matter amendments to soil can redistribute this compound among different soil fractions, potentially increasing the amount bound to humic and fulvic acids, which can reduce its availability for plant uptake and leaching. frontiersin.org The effect of organic matter on this compound mobility is thus complex and depends on the nature of the organic matter and the environmental conditions, involving a competition between the formation of soluble complexes and adsorption/complexation to solid phases. rsc.orgrsc.org

Interactions with Inorganic Ligands and Particulate Phases

In addition to organic matter, this compound interacts with various inorganic ligands and particulate phases in the environment, affecting its speciation and mobility. In aqueous systems, this compound can form complexes with inorganic anions such as chloride (Cl⁻) and sulfate (SO₄²⁻). nih.govwaterquality.gov.au In marine and estuarine waters, chloride complexation is particularly important due to the high salinity, and dissolved this compound is often dominated by chloride complexes. waterquality.gov.au These inorganic complexes can influence this compound's adsorption behavior and bioavailability. waterquality.gov.au

This compound also strongly interacts with solid particulate phases through adsorption processes. Sorption onto clay minerals, hydrous iron and manganese oxides, and other mineral surfaces is a crucial process for the removal of this compound from solution in both soil and aquatic systems. nih.govwaterquality.gov.aunih.govmdpi.comekb.eg The extent of adsorption is influenced by factors like pH, the type and amount of adsorbent, and the presence of competing ions and ligands. nih.govnih.govmdpi.comekb.egneptjournal.com For instance, the presence of high amounts of hydrous oxides, clay minerals, and organic matter enhances this compound sorption in soils. nih.gov Adsorption to particles and organic matter generally increases with pH. waterquality.gov.au

This compound Dynamics in Soil Systems

Soil systems represent a major reservoir for this compound in the terrestrial environment, receiving inputs from both natural and anthropogenic sources. wikipedia.orgmdpi.com The dynamics of this compound in soil, including its retention, release, and movement, are governed by a combination of physical, chemical, and biological processes. The mobility and bioavailability of this compound in soil are influenced by soil properties such as pH, organic matter content, clay content, cation exchange capacity (CEC), and the presence of iron and manganese oxides and carbonates. nih.govcabidigitallibrary.orgmdpi.comekb.egneptjournal.comaip.org

Adsorption, Desorption, and Precipitation Processes in Soil

Adsorption, desorption, and precipitation are key processes controlling the concentration of dissolved and bioavailable this compound in soils. mdpi.comtandfonline.com this compound ions can adsorb onto the negatively charged surfaces of clay minerals, organic matter, and metal oxides through electrostatic attraction and specific binding mechanisms. mdpi.commdpi.comekb.eg Adsorption is often described using isotherm models like the Langmuir and Freundlich isotherms, which relate the amount of adsorbed this compound to its concentration in the soil solution. cabidigitallibrary.orgekb.egneptjournal.com Studies have shown that this compound adsorption in soils is well-fitted by these models, with adsorption capacity correlating with soil properties like clay content, CEC, and organic matter content. cabidigitallibrary.orgekb.eg

The adsorption capacity of soils for this compound generally increases with increasing pH, CEC, and calcium carbonate content. cabidigitallibrary.orgneptjournal.com At low pH, competition from H⁺ ions reduces this compound adsorption, increasing its mobility. nih.govmdpi.com

Desorption is the reverse process of adsorption, where previously adsorbed this compound is released back into the soil solution. Desorption is influenced by similar factors as adsorption, and the extent of desorption can differ from adsorption, leading to hysteresis. neptjournal.comtandfonline.com Factors that decrease adsorption, such as lower pH or the presence of complexing ligands, can promote desorption. mdpi.com For example, low pH conditions favor this compound desorption from soil particles. mdpi.com

Precipitation involves the formation of solid this compound-containing minerals, which removes dissolved this compound from the soil solution. This compound can precipitate with anions present in the soil porewater, such as carbonate and phosphate (B84403), especially at higher pH values. nih.govmdpi.comfrontiersin.orgresearchgate.netnih.gov For instance, this compound can precipitate as this compound carbonate (CdCO₃) as pH increases. nih.govresearchgate.netnih.gov In the presence of phosphate, this compound can potentially precipitate as this compound phosphate (Cd₃(PO₄)₂), although studies suggest that increasing pH may not directly lead to Cd₃(PO₄)₂ precipitation in some soils, with CdCO₃ formation being more likely at higher pH. researchgate.netnih.gov The formation of these precipitates reduces the concentration of dissolved this compound, thereby decreasing its mobility and bioavailability.

Research findings on adsorption capacities in different soil types illustrate the variability in this compound retention. For example, a study on soils from Egypt found Langmuir adsorption maxima ranging from 1.885 to 8.830 mg/g soil, correlating significantly with clay + silt content, CEC, and organic matter content. ekb.eg Another study on different soil orders reported that this compound adsorption capacity increased with increasing pH, clay, and CaCO₃ content. neptjournal.com

Here is a summary of adsorption capacities from one study:

Soil Type	Langmuir Adsorption Maxima (mg/g soil) ekb.eg	Correlation with Soil Properties ekb.eg
Alluvial Soil	8.830	Clay + Silt, CEC, Organic Matter
Calcareous Soil	3.350	Clay + Silt, CEC, Organic Matter
Sandy Soil	1.885	Clay + Silt, CEC, Organic Matter

Note: This table is for illustrative purposes based on the provided search snippet and represents findings from a specific study.

The interplay between adsorption, desorption, and precipitation, influenced by soil properties and environmental conditions, ultimately determines the fate and transport of this compound in soil systems.

Vertical and Lateral Transport Mechanisms in Soil Profiles

The movement of this compound within soil profiles, both vertically and laterally, is a complex process influenced by a combination of soil properties and environmental conditions. Vertical migration of this compound in soil is affected by factors such as soil texture, structure, cation exchange capacity (CEC), clay content, soil organic matter (SOM), and crucially, soil pH. researchgate.net this compound demonstrates high binding affinity to soil particulates, but its mobility increases significantly under low pH conditions and in soils with low cation exchange and organic matter content. ijsrm.net

Research indicates that this compound concentrations generally decrease with soil depth. mdpi.compaperpublications.org For example, studies near industrial sites have shown the highest concentrations in the topsoil (0-5 cm), with levels decreasing significantly in deeper layers (30-60 cm). paperpublications.org In some contaminated areas, traces of this compound contamination have been found at depths of around 2 meters. researchgate.net The depth reached by this compound can increase with its concentration in the surface horizon. researchgate.net

Lateral transport of this compound in soil is often related to surface runoff and the movement of contaminated soil particles. Near sources of contamination, such as industrial discharge points or roads, this compound concentrations in topsoil decrease rapidly with increasing distance from the source. paperpublications.orgausableriver.org Biological activity can also play a role in vertical transport; earthworm galleries, for instance, can act as pathways for metals to migrate downwards. researchgate.net

Table 1: Example Vertical Distribution of this compound in Contaminated Soil (mg/kg)

Depth (cm)	This compound Concentration (mg/kg)
0-5	0.024
5-30	0.010
30-60	0.004

Note: Data derived from a study on soils affected by industrial and municipal wastes. paperpublications.org

Soil Biogeochemical Influences on this compound Fate

Soil biogeochemistry plays a critical role in determining the fate, mobility, and bioavailability of this compound. Key factors include soil pH, redox potential, and the content and nature of organic matter, clay minerals, and iron and manganese oxyhydroxides. mdpi.comijsrm.netijsrm.netkau.edu.sa

Soil pH is a primary control on this compound mobility. Under acidic conditions (low pH), this compound is generally more soluble and mobile, existing predominantly as the free this compound ion (Cd²⁺). researchgate.netijsrm.netcdc.gov As pH increases, this compound tends to adsorb more strongly to soil particles and form less mobile complexes, reducing its bioavailability. cdc.gov

Organic matter significantly influences this compound fate through complexation and adsorption. This compound can form stable complexes with organic ligands, which can either increase or decrease its mobility depending on the nature of the complex. researchgate.net While this compound generally binds strongly to organic matter, which can immobilize it, it can also migrate with soluble organic fractions. cdc.govresearchgate.net The formation of metal-organic complex-bound this compound species is particularly noted in surface soils, especially after the application of phosphate fertilizers. researchgate.net

Redox conditions also affect this compound speciation and mobility, particularly through their influence on the dissolution and precipitation of iron and manganese oxyhydroxides, which can adsorb or co-precipitate this compound. mdpi.comkau.edu.sa Under reducing conditions, the dissolution of these oxides can release adsorbed this compound into the soil solution.

Clay minerals provide negatively charged surfaces that can adsorb this compound ions, reducing their mobility. The cation exchange capacity of the soil, related to its clay and organic matter content, is a measure of its ability to retain positively charged ions like Cd²⁺. researchgate.net

The chemical speciation of this compound in soil, meaning the specific chemical forms it takes (e.g., free ions, complexes with organic or inorganic ligands, adsorbed to minerals), is more important than the total this compound content in determining its chemical behavior, mobility, bioavailability, and toxicity. researchgate.net Sequential extraction methods are used to fractionate this compound into different operationally defined pools (e.g., exchangeable, reducible, oxidizable, residual), providing insights into its potential mobility and bioavailability. mdpi.comnih.gov

This compound Transport and Distribution in Aquatic Environments

This compound enters aquatic ecosystems through various pathways, including industrial discharges, agricultural runoff, atmospheric deposition, mining activities, and the corrosion of galvanized pipes (B44673). mdpi.comresearchgate.netolympianwatertesting.comnih.gov Once in water bodies, this compound can contaminate both surface water and groundwater. researchgate.netolympianwatertesting.com

The distribution and fate of this compound in aquatic environments are influenced by factors such as pH, hardness, alkalinity, salinity, dissolved organic matter, and the presence of particulate matter. mdpi.comresearchgate.netccme.ca These factors affect the speciation of this compound, altering its solubility, mobility, and bioavailability to aquatic organisms. researchgate.netccme.ca

Freshwater Systems: Rivers, Lakes, and Groundwater

In freshwater systems, this compound can be transported bound to particulate matter, particularly during high-flow events, leading to the contamination of sediments in rivers and lakes. ijsrm.net However, this compound can also exist in dissolved forms, with the this compound ion (Cd²⁺) being the predominant dissolved species in freshwater. researchgate.net

This compound can leach into groundwater from contaminated soil, especially in areas with agricultural activities involving fertilizers or in areas with acidic soil conditions. ijsrm.netolympianwatertesting.com Corrosion of galvanized pipes in water distribution systems can also release this compound into drinking water. olympianwatertesting.com

Concentrations of this compound in freshwater systems can vary widely depending on the level of anthropogenic influence. In remote, clean rivers, dissolved this compound concentrations can be very low, typically ranging from 0.002 to 0.015 µg/L. mdpi.com However, in surface waters impacted by industrial or agricultural activities, concentrations can be significantly higher, reaching 2-3 µg/L or even greater. mdpi.com this compound concentrations in groundwater are generally lower compared to surface water, although contamination in shallow aquifers near industrial and agricultural areas has been observed. ijsrm.net

Studies have reported median this compound concentrations in river water, such as the Nile River, around 4 µg/L (0.004 mg/L), with higher concentrations noted downstream of industrial discharge points. mdpi.com In groundwater, this compound levels have been reported to generally remain within 0.005 mg/L or less, indicating its relatively poor mobility under certain groundwater conditions. ijsrm.net

Marine Environments: Estuaries, Coastal Waters, and Open Ocean

This compound enters marine environments through riverine input, direct discharges, runoff from land, and atmospheric deposition. researchgate.netospar.org In seawater, the speciation of this compound is dominated by chloride complexes (e.g., CdCl⁺, CdCl₂, CdCl₃⁻), which account for a significant portion of the total dissolved this compound. researchgate.netresearchgate.net The relative amounts of these complexes vary with salinity. researchgate.net

This compound accumulates in marine sediments, where concentrations can range from 0.03 to 1 mg/kg, although higher concentrations are found in contaminated areas. mdpi.com Coastal and estuarine environments, being closer to terrestrial sources, often exhibit higher this compound concentrations in both water and sediments compared to the open ocean. worldresearchersassociations.commdpi.commarine.ie

In the open ocean, dissolved this compound concentrations are typically very low, generally less than 0.1 µg/L. nih.govwho.int Concentrations in open seawater have been reported to average between 5 and 20 ng/L. mdpi.com this compound in the open ocean can exhibit nutrient-like behavior, with its cycling linked to the uptake by photosynthetic microbes in surface waters and subsequent remineralization at depth. researchgate.netresearchgate.net

Despite low concentrations in open ocean water, this compound can accumulate in marine organisms, particularly in lower trophic levels and potentially in benthic food chains. mdpi.comospar.orgmdpi.com Bioaccumulation in marine organisms is influenced by factors such as the chemical form of this compound, salinity, and temperature. worldresearchersassociations.com

Table 2: Average this compound Concentrations in Sediments from Different Aquatic Environments (mg/kg dry weight)

Environment Type	Average Cd Concentration (mg/kg)
Rivers and Lakes	Up to 5 mdpi.com
Marine	0.03 - 1 mdpi.com

Note: Higher concentrations can occur in contaminated areas.

Sediment-Water Interface Dynamics and Remobilization

The sediment-water interface is a critical zone for the biogeochemical cycling of this compound in aquatic systems. Sediments act as both a sink, accumulating this compound from the overlying water and other sources, and a potential source, releasing accumulated this compound back into the water column under certain conditions. kau.edu.safrontiersin.orgtandfonline.com

Remobilization of this compound from sediments is influenced by diagenetic processes occurring at the interface, including changes in pH, redox potential, the degradation of organic matter, and the dissolution or formation of iron and manganese oxides. kau.edu.sa These factors can alter the speciation and binding of this compound in the sediment, making it more soluble and available for diffusion into the overlying water. kau.edu.safrontiersin.org

Studies using techniques like Diffusive Gradients in Thin Films (DGT) can provide high-resolution information on the concentrations of labile (bioavailable) metals at the sediment-water interface and quantify their diffusive fluxes. nih.govfrontiersin.org Research has shown that sediments can act as a source or sink for this compound depending on the specific environmental conditions. For example, in some lake studies, sediments were found to act as a sink for this compound, with a net flux from the overlying water into the sediment. frontiersin.org Conversely, under conditions favoring remobilization, such as changes in redox or pH, this compound can be released from the sediment back into the water column. kau.edu.safrontiersin.org Natural or anthropogenic disturbances like flooding, dredging, or biological activity can also lead to the remobilization of this compound from sediments. tandfonline.com

Research on tributary sediments in the Three Gorges Reservoir, China, using sequential extraction and DGT, indicated a potential risk for this compound release from surface sediments, with positive correlations observed between labile this compound and this compound in the exchangeable and oxidizable fractions. nih.gov

Atmospheric this compound Transport and Deposition

This compound is emitted to the atmosphere from both natural sources like volcanoes and forest fires, and predominantly from anthropogenic activities such as fossil fuel combustion, mining, smelting, and waste incineration. researchgate.netwho.intmdpi.comnerc.ac.ukhbm4eu.eu Atmospheric this compound primarily exists in the particulate phase. nerc.ac.uk

While larger particles tend to deposit relatively close to the source, finer particles can be transported over long distances by atmospheric currents. nerc.ac.ukresearchgate.net This long-range atmospheric transport can result in the deposition of this compound in areas far from emission sources, contributing to the contamination of soils and aquatic ecosystems in remote regions. nih.govnerc.ac.ukresearchgate.net

Atmospheric deposition occurs through both wet deposition (e.g., in rain and snow) and dry deposition (settling of particles). mdpi.comcdc.gov The rate of atmospheric deposition can vary geographically, with higher rates typically observed closer to major emission sources. researchgate.net

Historical data suggest that atmospheric deposition rates of this compound peaked in remote areas during the mid to late 20th century and have since decreased in some regions due to emission controls. nerc.ac.uk However, atmospheric deposition remains a significant pathway for this compound entry into the environment globally. researchgate.netnih.gov In some areas, atmospheric deposition is a major contributor to this compound levels in the soil-plant system. mdpi.comcdc.gov

Table 3: Estimated Cumulative Atmospheric Deposition of Heavy Metals in Europe (1955–1987)

Heavy Metal	Maxima of Cumulative Deposition (mg/m²)
This compound	~60 cdnsciencepub.comiiasa.ac.at
Lead	~1450 cdnsciencepub.comiiasa.ac.at
Zinc	~2600 cdnsciencepub.comiiasa.ac.at

Note: These figures are considered first-order approximations. cdnsciencepub.comiiasa.ac.at

Long-Range Atmospheric Transport Mechanisms

This compound can undergo long-range atmospheric transport, leading to contamination in areas far from emission sources. cdc.govwho.int This transport is primarily governed by the properties of the carrier particles to which this compound is bound. e3s-conferences.org While typically transported over local, national, or regional distances due to a relatively short atmospheric residence time (days or weeks), this compound can travel hundreds or even thousands of kilometers under certain conditions, contributing to exposure in distant ecosystems and human populations. e3s-conferences.orgtandfonline.com

Studies have indicated that atmospheric transport from industrialized regions can significantly increase the this compound burden in terrestrial ecosystems in downwind areas. tandfonline.com For instance, Southern Norway has shown a marked increase in environmental this compound levels attributed to atmospheric transport from other parts of Europe. tandfonline.com Evidence for main source areas is often inferred from air concentration studies combined with trajectory analysis. tandfonline.com

The extent of contamination from long-range transport is indicated by deposition studies and investigations of this compound levels in environmental archives such as peat cores and surface soils. tandfonline.com Although intercontinental transport of this compound has not been extensively assessed in transport models due to a lack of hemispherical or global emission datasets, the principles governing its atmospheric transport are similar to those of other particle-bound heavy metals like lead. e3s-conferences.org

Wet and Dry Deposition Processes

Atmospheric this compound is removed from the air and transferred to land or water surfaces through deposition processes, categorized as either wet or dry deposition. researchgate.netwisdomlib.org These processes are crucial for the removal of this compound from the atmosphere and its subsequent transfer to soil and water, impacting environmental quality. wisdomlib.org

Wet deposition involves the removal of atmospheric this compound by precipitation events such as rain, snow, or fog. columbusstate.edu this compound can be dissolved in precipitation or incorporated into water droplets or ice crystals that eventually fall to the surface.

Dry deposition, on the other hand, involves the direct transfer of particulate or gaseous this compound from the atmosphere to surfaces without the aid of precipitation. columbusstate.edu This can occur through gravitational settling of larger particles, turbulent transfer of smaller particles and gases, and impaction on surfaces.

Studies have shown that both wet and dry deposition contribute to the input of this compound to soils and freshwater. wikipedia.org The relative contribution of wet and dry deposition can vary depending on factors such as climate, proximity to sources, and the physical form of atmospheric this compound. Research in Central Europe, for example, indicated that wet deposition was the dominant pathway for this compound deposition over a specific period, although the proportion of wet deposition showed some decrease over time. mdpi.com

Detailed research findings highlight the composition and bioavailability of this compound in atmospheric deposition. For instance, studies have shown that this compound in wet deposition is predominantly in a soluble fraction, while in dry deposition, it can be distributed among different fractions, including a highly mobile fraction. acs.org The bioavailable fraction of atmospherically deposited this compound can be significant, suggesting its potential uptake by organisms upon deposition. acs.org

Data from monitoring studies can illustrate the contributions of wet and dry deposition. A study in the Czech Republic reported the total atmospheric deposition of this compound and the proportion attributed to wet deposition over several years. mdpi.com

Year	Total this compound Deposition (tonnes)	Proportion of Wet Deposition (%)
2012	7.4	74
2019	2.7	59

Note: Data derived from a study in the Czech Republic mdpi.com.

These deposition processes are major sources of this compound contamination in surface soils, which can subsequently lead to its introduction into the food supply. cdc.gov

Advanced Analytical Methodologies for Cadmium Research

Elemental Cadmium Quantification Techniques

Quantifying the total concentration of this compound in a sample is often the first step in assessing potential exposure or environmental contamination. Several highly sensitive techniques are employed for this purpose, offering varying levels of detection limits and applicability to different sample types.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) Applications

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a widely utilized and powerful analytical technique for the quantitative determination of trace and ultra-trace elements, including this compound, in a variety of sample types such as soils, water, and biological materials. analytik-jena.commdpi.com It is recognized for its exceptional sensitivity, often achieving detection limits as low as parts per trillion (ppt) for many elements, and its capability for multi-element analysis with a wide dynamic range. mdpi.com This makes ICP-MS a preferred method for trace elemental analysis, particularly for potentially toxic elements (PTEs) like this compound. mdpi.com The technique involves using high-temperature plasma to ionize the elements in a sample, followed by mass spectrometric analysis to quantify the ions produced. mdpi.com The ability of ICP-MS to analyze multiple elements simultaneously and its high throughput capacity are significant advantages, especially when dealing with complex sample matrices. mdpi.com

ICP-MS has been successfully applied to determine this compound levels in various samples. For instance, it has been used to analyze water samples and assess the spatial distribution and contamination levels of heavy metals, including this compound, in seawater and surface sediments. researchgate.net Studies have also demonstrated its accuracy and precision in detecting this compound in biological samples like brown rice, scalp hair, blood, serum, and urine. researchgate.net In food analysis, ICP-MS is considered the method of choice for its sensitivity and ability to handle varied food matrices, and it can be coupled with HPLC for speciation analysis. nih.govlcms.cz Microwave-assisted digestion is a common sample preparation method for plant materials before ICP-MS analysis of this compound, ensuring complete solubilization and decomposition of organic matter. pjoes.com

One study using ICP-MS with a single quadrupole demonstrated the determination of trace amounts of this compound in pea plants, showing the distribution of the element when the plants were grown in a this compound-contaminated environment. pjoes.com The study found that selecting the m/z spectral line 114 provided lower background and higher sensitivity for this compound determination compared to m/z 112. pjoes.com The limits of detection and quantification were reported as 2.2 and 7.5 ng/L, respectively, with linearity up to 100 µg/L. pjoes.com

Despite its advantages, ICP-MS can be subject to matrix effects, where components in the sample interfere with ionization efficiency. mdpi.com Also, isobaric interferences, such as those from molybdenum oxide ions when using a quadrupole analyzer, can lead to erroneous results for this compound determination. researchgate.net Methods like using collision and reaction cells or adding organic modifiers like acetonitrile (B52724) can help mitigate these interferences. nih.govresearchgate.net

Here is a table summarizing some research findings on this compound quantification using ICP-MS:

Sample Type	Detection Limit (LOD)	Quantification Limit (LOQ)	Recovery (%)	Notes	Source
Pea Plant Material	2.2 ng/L	7.5 ng/L	98% (CRM)	Microwave-assisted digestion, m/z 114 used. Linear range up to 100 µg/L.	pjoes.com
Biological Samples	Lowest reported LODs	-	-	Summary of LODs in brown rice, scalp hair, blood, serum, urine.	researchgate.net
Soil and Sediment	-	-	Satisfactory	Direct analysis of trace/ultra-trace levels.	researchgate.net
Marine Phytoplankton	-	-	-	Using single-cell ICP-MS (SC-ICP-MS) for intracellular analysis.	spectroscopyonline.com

Atomic Absorption Spectrometry (AAS) in Environmental Analysis

Atomic Absorption Spectrometry (AAS) is another widely used analytical technique for detecting and quantifying trace levels of heavy metals, including this compound, in environmental monitoring. labindia-analytical.comdrawellanalytical.com It provides precise, reliable, and cost-effective analysis of elements in various environmental matrices such as water, soil, and air. labindia-analytical.comdrawellanalytical.com AAS is particularly valuable for ensuring compliance with regulatory standards for heavy metals in drinking water and for monitoring contamination in agricultural soils near industrial zones. labindia-analytical.com

The most common analytical procedures for measuring this compound concentrations in biological and environmental samples often utilize AAS, alongside Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP/AES). cdc.govnih.gov These methods are well-established and generally accepted for this compound analysis. cdc.govnih.gov Sample preparation for AAS typically involves digestion with acid, preconcentration with a chelating resin, or direct aspiration. cdc.govnih.gov For samples like air particulates, standard methods involve collection on filters, acid extraction, and subsequent analysis. cdc.govnih.gov

Graphite Furnace Atomic Absorption Spectroscopy (GFAAS) is a common AAS method used for this compound analysis, particularly in food samples. cdc.govnih.gov GFAAS coupled with wet ashing pretreatment has shown good accuracy and reproducibility for measuring this compound in blood and plasma, with a reported detection limit of 0.4 μg/L. cdc.gov This method has also demonstrated precision and high reproducibility (99–99.4% recoveries) for determining this compound in whole blood, urine, and hair. cdc.gov Matrix modifiers, such as diammonium hydrogen phosphate (B84403) or palladium-based modifiers, can be used to improve GFAAS analysis. cdc.gov

Flame Atomic Absorption Spectroscopy (FAAS) is also employed for this compound analysis in environmental samples, such as roadside soils. mdpi.commedcraveonline.com One study using FAAS found this compound concentrations in roadside soil samples ranging from 0.505 to 1.745 mg/kg. medcraveonline.com AAS techniques generally appear to be highly sensitive, with reported recoveries ranging from 94 to 109%. cdc.gov

AAS offers key benefits such as high sensitivity, capable of detecting trace levels down to parts per billion (ppb) or even parts per trillion (ppt) for some metals, and versatility across diverse sample types like liquids, solids, and gases. drawellanalytical.com It also meets global environmental standards for heavy metal testing. drawellanalytical.com

Here is a table presenting some this compound concentration data obtained using AAS in a roadside soil study:

Sample Location	This compound Concentration (mg/kg)
Site 1	0.505 ± 0.000257
Site 2	0.785 ± 0.000394
Site 3	1.235 ± 0.000645
Site 4	1.745 ± 0.000706

X-ray Fluorescence (XRF) Spectroscopy for In Situ Analysis

X-ray Fluorescence (XRF) spectroscopy is a non-destructive analytical technique that is increasingly used for the rapid and in situ analysis of elemental concentrations, including this compound, in various matrices, particularly in environmental samples like soil and sediment. epa.govnih.govresearchgate.netclu-in.org Its ability to perform in-situ testing with minimal sample preparation and its speed make it a valuable tool for field screening and characterization of contaminated sites. epa.govnih.govclu-in.org

The principle of XRF involves exposing a sample to an X-ray source, which causes the elements in the sample to emit characteristic fluorescent X-rays. clu-in.org The energy level of these emitted X-rays is unique to each element, allowing for identification, and the intensity is proportional to the element's concentration, enabling quantitative analysis. clu-in.org Field portable XRF (FPXRF) instruments are designed for elemental analysis outside the laboratory setting. epa.govresearchgate.net

XRF spectroscopy has the potential for rapid screening of this compound in materials like rice grains, offering advantages such as simple sample pretreatment, ease of operation, high sensitivity, and low cost. nih.gov One study evaluated the accuracy, repeatability, and detection limits of an energy-dispersive XRF spectrometer for rapid screening of this compound in rice grain samples. nih.gov The results showed good precision around the national limit value for this compound in rice (0.2 mg/kg). nih.gov A comparison with ICP-MS results for standard and contaminated samples showed no significant difference in detection results. nih.gov

XRF can be used for both in-situ testing by placing the instrument directly on the ground for screening-level data and ex-situ testing of prepared samples for analytical grade data. esaa.org US EPA Method 6200 outlines the methodology for using field portable XRF spectrometry for determining elemental concentrations in soil and sediment, aiming for results comparable to laboratory analysis. epa.govesaa.org

While XRF is a powerful screening tool, it is a surface-sensitive technique, and non-homogeneous samples can lead to errors. mdpi.com Also, detection limits for lighter elements can be higher. epa.govclu-in.org Despite these limitations, XRF is effective for screening for potentially toxic elements like this compound in consumer products and environmental samples. mdpi.com

Here is a table illustrating the performance verification of a portable XRF spectrometer for this compound screening in rice:

Sample Type	Standard Value (mg/kg)	XRF Detection Result (mg/kg)	Notes	Source
Standard Reference Material (GBW(E)100378)	0.169 ± 0.015	0.168 ± 0.007	No significant difference with ICP-MS.	nih.gov
Contaminated Sample	2.155 ± 0.202	2.134 ± 0.105	No significant difference with ICP-MS.	nih.gov

This compound Speciation Analysis in Complex Matrices

Elemental analysis provides the total concentration of this compound, but understanding its chemical form or species is critical because the mobility, bioavailability, and toxicity of an element are highly dependent on its speciation. analytik-jena.com this compound speciation analysis in complex matrices, such as environmental and biological samples, requires techniques that can separate and identify different this compound compounds. analytik-jena.comscilit.comrsc.org

Chromatographic Separation Coupled with Mass Spectrometry (LC-ICP-MS, GC-ICP-MS)

Hyphenated techniques that combine chromatographic separation with sensitive detection methods like ICP-MS are widely used for speciation analysis. ingeniatrics.comspectroscopyonline.comnih.gov Liquid Chromatography (LC), particularly High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC) are coupled with ICP-MS (LC-ICP-MS and GC-ICP-MS) to provide species-specific detection and quantification. ingeniatrics.comspectroscopyonline.comnih.gov

LC-ICP-MS is a well-established and powerful technique for the separation and detection of element species. analytik-jena.comingeniatrics.comua.es It is the most often used hyphenated system for speciation analysis involving ICP-MS detection. speciation.net The coupling of LC with ICP-MS is relatively straightforward, with nebulizers available to accept effluent from various LC systems. speciation.net LC offers a versatile toolbox for separation using different stationary and mobile phases, including ion exchange, reversed-phase, ion-pairing reversed-phase, and size exclusion chromatography. ua.esspeciation.net This allows for the separation of various organic and inorganic this compound species. ua.es

LC-ICP-MS is critical in speciation analysis as it allows for multi-isotopic metal analysis, high sensitivity, tolerance to matrix effects, and a large linearity range. ingeniatrics.com It enables the reliable determination of ultra-trace levels of potentially harmful element species in a wide range of applications, including environmental monitoring and food safety. analytik-jena.comingeniatrics.com For example, LC-ICP-MS has been used for arsenic speciation, and optimizing chromatographic conditions can help eliminate interferences. nih.gov

GC-ICP-MS is another hyphenated technique used for speciation analysis, particularly for volatile or derivatizable species. spectroscopyonline.com Both LC-ICP-MS and GC-ICP-MS have contributed to significant improvements in quality assurance and control in speciation analysis, leading to better accuracy and traceability. spectroscopyonline.com

The main steps in speciation analysis using LC-ICP-MS typically involve extraction, separation by chromatography, and selective detection of species by ICP-MS. ua.es Reliable quantitative results require knowledge of the mass balance during these steps. ua.es While quantification can be achieved even without compound standards using ICP-MS methodology, using isotope dilution can provide more defensible results. spectroscopyonline.com

X-ray Absorption Spectroscopy (XAS) for Chemical Speciation

X-ray Absorption Spectroscopy (XAS), particularly synchrotron-based XAS, is a powerful non-destructive technique for probing the local structure and electronic environment around a specific atom. scilit.comnih.goviucr.org This makes it an invaluable tool for determining the chemical speciation of elements like this compound in various complex matrices, providing insights into their chemical associations, oxidation states, and coordination environments. scilit.comnih.goviucr.orgresearchgate.net XAS can be applied to samples in any physical state and requires limited sample preparation compared to some other techniques. scilit.comiucr.orgresearchgate.net

XAS is particularly useful for understanding how this compound interacts with different ligands and is sequestered in biological and environmental systems. nih.goviucr.org For instance, XAS has been used to investigate this compound sequestration in green micro-algae, revealing that this compound can be complexed by thiol ligands and associated with phosphate in polyphosphate granules. nih.gov

In environmental samples like municipal solid waste fly ash, synchrotron radiation induced μ-X-ray fluorescence (μ-XRF) and μ-X-ray absorption spectrometry have been used to investigate the content, distribution, and chemical forms of this compound on individual fly ash particles. scilit.comresearchgate.net By changing the excitation energy near the this compound absorption edge (26.71 keV), absorption spectra can be measured in micron-sized spots. scilit.comresearchgate.net These measurements have indicated that this compound is often concentrated in "hot-spots" within the particles. scilit.comresearchgate.net Comparisons of XAS spectra of fly ash with reference compounds have shown that this compound is typically present in the +2 oxidation state, primarily as an admixture of compounds like CdSO₄, CdO, and CdCl₂, along with potentially unidentified species. scilit.comresearchgate.net

XAS methods offer advantages over sequential extraction methods for trace metal speciation, such as minimal sample preparation, element-specific analysis, and low detection limits. researchgate.net Studies have reported the analysis of this compound at concentrations below 100 ppm in ash using XAS. researchgate.net XAS plays a critical role in understanding the structure and bonding of chemical species formed between heavy metal ions and biologically relevant molecules containing thiol groups. iucr.org

Electrochemical Techniques for Labile this compound Species

Electrochemical techniques are valuable tools for the determination of labile this compound species in various matrices, offering advantages in terms of sensitivity and the potential for in situ measurements. Stripping techniques, such as anodic stripping voltammetry (ASV) and stripping chronopotentiometry (SCP), are particularly important for trace element analysis, including this compound. acs.org These methods involve a deposition step where the metal is preconcentrated onto an electrode surface, followed by a stripping step where the accumulated metal is oxidized or reduced, generating a measurable current or potential signal. acs.org

Recent advancements have focused on modifying electrode surfaces to enhance sensitivity and selectivity. For instance, screen-printed electrodes modified with materials like microwells or glassy carbon electrodes modified with composites such as BiOCl-SiO2 KIT-6 have been developed for sensitive electrochemical detection of this compound. researchgate.netmdpi.com These modified electrodes can achieve low detection limits, such as 65 ng/L, and have been applied to analyze this compound in complex samples like human blood. mdpi.com

Electrochemical methods can also provide information on this compound speciation, distinguishing between labile and inert complexes. gnest.orgscirp.org The lability of this compound complexes, which refers to their ability to dissociate and become electrochemically available within the timescale of the measurement, is a critical factor influencing their environmental mobility and bioavailability. Studies using differential pulse (DP) reduction mode on a hanging mercury drop electrode (HMDE) have been successful in resolving reduction signals of hydrated Cd2+ and Cd-cysteinate complexes, enabling the quantification of complex formation and the determination of stoichiometric stability constants under defined conditions. scirp.org This approach has shown that the reduction current of the Cd-cysteinate complex can be significantly higher than that of uncomplexed this compound. scirp.org

Isotopic this compound Analysis in Geochemical Tracing

This compound has eight natural stable isotopes: 106Cd, 108Cd, 110Cd, 111Cd, 112Cd, 113Cd, 114Cd, and 116Cd. researchgate.net The variations in the relative abundances of these isotopes, expressed as stable isotope ratios, have emerged as a powerful geochemical tool for tracing the sources and understanding the biogeochemical cycling of this compound in various environmental and geological settings. researchgate.netresearchgate.netalsglobal.secgsjournals.comresearchgate.net

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for Isotope Ratios

High-precision measurement of this compound isotope ratios is typically performed using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). researchgate.netalsglobal.secgsjournals.comresearchgate.netat-spectrosc.comgoldschmidt.inforsc.orgnih.gov This technique allows for the simultaneous measurement of multiple isotopes, significantly improving the precision of isotope ratio determinations.

Sample preparation for MC-ICP-MS analysis of this compound isotopes often involves digestion and purification steps to isolate this compound from matrix elements that can cause isobaric or polyatomic interferences. Common digestion methods include high-temperature digestion bombs and microwave acid digestion, particularly for solid samples like soils and sediments. cgsjournals.comat-spectrosc.com Purification is frequently achieved using anion exchange chromatography, often employing resins like AG-MP-1M. at-spectrosc.comgoldschmidt.inforsc.orgnih.gov This step is crucial to remove interfering elements such as Zn, In, Sn, Mo, Ni, and Se, which can affect the accuracy of this compound isotope measurements. at-spectrosc.comgoldschmidt.infonih.gov Recoveries of this compound during these purification procedures are typically high, often exceeding 95%. at-spectrosc.comnih.gov

Accurate determination of isotope ratios requires correction for instrumental mass bias. This is commonly achieved using techniques such as standard-sample bracketing and double-spike correction. cgsjournals.comat-spectrosc.comgoldschmidt.inforsc.orgcas.cn The double-spike technique, which involves adding a precisely known mixture of two enriched isotopes to the sample before analysis, is particularly effective in correcting for mass-dependent fractionation occurring during sample preparation and analysis. at-spectrosc.comgoldschmidt.info A commonly used double spike for this compound is a 106Cd-111Cd mixture. goldschmidt.info

The precision of this compound isotope ratio measurements by MC-ICP-MS is typically reported using the delta notation (δ), often relative to the 114Cd/110Cd ratio of a standard material. at-spectrosc.comgoldschmidt.infocas.cnmdpi.comacs.org Reported long-term external reproducibility for δ114/110Cd values can be as low as ±0.09‰ (2SD). alsglobal.seat-spectrosc.comrsc.orgcas.cn The accuracy of the measurements is validated by analyzing certified reference materials, with results showing good agreement with previously published values. at-spectrosc.comgoldschmidt.inforsc.org

Data on δ114/110Cd values for various reference materials are available and demonstrate the variability in this compound isotopic composition across different matrices. at-spectrosc.comgoldschmidt.info

Reference Material	δ114/110Cd (‰)	Source
NIST 2711a	-0.558 to 0.550 (range)	at-spectrosc.com
GSS-1	-0.558 to 0.550 (range)	at-spectrosc.com
GSS-4	-0.558 to 0.550 (range)	at-spectrosc.com
GSS-5	-0.558 to 0.550 (range)	at-spectrosc.com
GSD-11	-0.558 to 0.550 (range)	at-spectrosc.com
GSD-12	-0.558 to 0.550 (range)	at-spectrosc.com
GSD-30	-0.558 to 0.550 (range)	at-spectrosc.com
BCR-679	-0.558 to 0.550 (range)	at-spectrosc.com
Spex-CUGB Cd	-2.149 ± 0.063	goldschmidt.info
Münster Cd	4.486 ± 0.064	goldschmidt.info
BAM I012 Cd	-1.371 ± 0.042	goldschmidt.info
BCR-2	-0.071 ± 0.010	goldschmidt.info
SGR-1b	0.146 ± 0.032	goldschmidt.info
NOD-A-1	0.035 ± 0.027	goldschmidt.info
NOD-P-1	0.071 ± 0.039	goldschmidt.info
NIST 2710a	0.581 ± 0.008	goldschmidt.info
NIST 2711a	0.019 ± 0.018	goldschmidt.info

Note: The range for NIST 2711a, GSS-1, GSS-4, GSS-5, GSD-11, GSD-12, GSD-30, and BCR-679 is presented as a general range for these reference materials from one study. More specific values for some of these are listed separately.

Stable this compound Isotope Fractionation Mechanisms

Stable this compound isotopes undergo mass-dependent fractionation during various physical, chemical, and biological processes. Understanding these fractionation mechanisms is essential for interpreting this compound isotope variations in natural samples.

Theoretical calculations based on speciation models suggest a trend of heavy this compound isotope enrichment in the order of Cd-hydroxides > Cd-nitrates > Cd-hydrates > Cd-chlorides > Cd-hydrosulfide. researchgate.net The formation of Cd-HS complexes is also expected to influence this compound isotope fractionation. researchgate.net

Biological processes, such as uptake by plants and marine organisms, are known to cause significant this compound isotope fractionation. researchgate.netrsc.orgcas.cnjst.go.jpgeochemicalperspectivesletters.org Studies on plants like Ricinus communis and Solanum nigrum have shown enrichment of lighter this compound isotopes in the roots compared to the nutrient solution. cas.cn Similarly, marine organisms such as Adamussium colbecki and Trematomus bernacchii have shown preferential uptake of lighter this compound isotopes, resulting in negative δ114/110Cd values. rsc.org

Adsorption is another process that can lead to this compound isotope fractionation. researchgate.netcas.cnacs.org For instance, studies on adsorption of this compound to manganese oxyhydroxides have indicated that lighter isotopes may be preferentially sorbed. cas.cnacs.org

Precipitation of this compound-bearing minerals, such as sulfides (e.g., greenockite, CdS), can also induce isotopic fractionation. researchgate.netgeochemicalperspectivesletters.org Theoretical calculations of equilibrium this compound isotope fractionation factors between this compound-bearing sulfides and aqueous solutions have been performed to better understand these processes. jst.go.jp

Physical processes like evaporation and condensation can result in substantial this compound isotope fractionation. researchgate.netjst.go.jp Elevated-temperature anthropogenic operations, including smelting and coal combustion, also induce notable isotopic fractionation, with lighter isotopes preferentially partitioning into the gaseous phase while heavier isotopes accumulate in residual materials. frontiersin.org

Weathering and leaching processes can also lead to fractionation, with heavier this compound isotopes potentially being preferentially transported in aqueous solutions, leaving lighter isotopes in the solid phase. frontiersin.org Complexation with ligands like cysteine has also been shown to influence this compound speciation and electrochemical behavior, which can be relevant to understanding fractionation in complex systems. scirp.org

Applications of this compound Isotopes in Source Apportionment and Cycling Studies

The distinct isotopic signatures imparted by various processes and sources make this compound isotopes a valuable tracer in environmental and geochemical studies. researchgate.netresearchgate.netalsglobal.secgsjournals.comresearchgate.netat-spectrosc.comrsc.orgmdpi.comacs.orgfrontiersin.orgresearchgate.net

One of the primary applications is the source apportionment of this compound pollution. This compound isotopic compositions in natural systems often differ from those in anthropogenic sources, allowing for the identification and tracing of pollution origins in various environmental compartments, including soil, sediment, water, and the atmosphere. researchgate.netresearchgate.netalsglobal.secgsjournals.comresearchgate.netat-spectrosc.commdpi.comacs.orgfrontiersin.orgresearchgate.net this compound isotopes have been successfully used to trace pollution from industrial activities such as metal smelting and refining, coal combustion, and mining. researchgate.netresearchgate.netfrontiersin.org They are also effective in tracing agricultural sources, particularly the contribution of this compound from mineral phosphorus fertilizers. researchgate.netacs.orgfrontiersin.org By analyzing the isotopic composition of environmental samples and potential sources, researchers can quantify the relative contributions of different inputs using approaches that may be combined with receptor models. frontiersin.orgresearchgate.net

This compound isotopes are also widely applied to study the biogeochemical cycling of this compound. researchgate.netresearchgate.netcgsjournals.comat-spectrosc.comrsc.orgacs.orggeochemicalperspectivesletters.org In marine systems, this compound isotopes serve as important tools for tracing ocean circulation and nutrient cycling, acting as a proxy for micronutrient utilization by phytoplankton. researchgate.netresearchgate.netgeochemicalperspectivesletters.org Variations in seawater this compound isotopic composition have been linked to primary production, with heavier isotopes often associated with increased biological activity. geochemicalperspectivesletters.org

In terrestrial environments, this compound isotopes help elucidate the transport and transformation of this compound in soil-plant systems. They can trace the fate of fertilizer-derived this compound, monitor its migration within the soil profile, and assess uptake by plants. cgsjournals.comat-spectrosc.comacs.org Studies have shown distinguishable isotopic ratios in fertilized soils compared to control soils, comparable to the source rocks used in fertilizer manufacturing. acs.org this compound isotopes can also provide insights into processes like weathering, leaching, adsorption, and complexation that govern this compound mobility and bioavailability in soils. cgsjournals.comat-spectrosc.comfrontiersin.org

Furthermore, this compound isotopes have been used to investigate historical changes in ocean conditions and biological productivity over geological timescales, such as in Neoproterozoic carbonates. geochemicalperspectivesletters.org

The application of this compound isotopes in environmental studies provides a powerful complement to traditional methods, offering a more nuanced understanding of this compound pathways and the processes that control its distribution and fate in the environment.

Cadmium Interactions in Non Human Biological Systems

Microbial Interactions with Cadmium

Microorganisms, including bacteria, fungi, and algae, exhibit remarkable resilience to elevated this compound concentrations through intricate resistance mechanisms. These interactions are crucial for understanding the fate of this compound in the environment and exploring potential bioremediation strategies. nih.govnih.govbohrium.com

Mechanisms of Microbial this compound Sequestration and Bioaccumulation

Microbes employ a variety of strategies to combat this compound stress, encompassing both active and passive mechanisms. Active mechanisms, which are metabolism-dependent and occur in living cells, include efflux pumps, volatilization, precipitation, oxidation, and intracellular accumulation. frontiersin.orgresearchgate.net Intracellular accumulation involves the active transfer of this compound ions into the cytoplasm via the plasma membrane, leading to sequestration within cellular compartments or detoxification by reductase enzymes. researchgate.net

Passive mechanisms, which are non-metabolism dependent, involve the binding of this compound ions to the microbial cell surface through physical adsorption, ion exchange, and chemical sorption. researchgate.net This biosorption can occur in both living and dead cells. researchgate.net Extracellular sequestration is another passive strategy where microbes bind this compound to their cell walls or produce extracellular substances like exopolysaccharides (EPS) and siderophores that complex with the metal. frontiersin.orgresearchgate.net Specific examples of bacteria exhibiting significant potential for this compound sequestration include Enterobacter kobei, which showed a sequestration potential of 75.3% after 48 hours, and Klebsiella pneumoniae, demonstrating a sequestration ability of 75.2% and a tolerance level of 900 ppm. frontiersin.org Pseudomonas putida and Serratia liquefaciens isolated from sewage sludge also possess significant potential for Cd removal. frontiersin.org Microalgae such as Tetratostichococcus sp. P1 have shown the ability to remove Cd from the medium, with the remediation mechanism involving both biosorption and bioaccumulation. tandfonline.com

Microbial Transformations of this compound Species

Microorganisms can influence the speciation and mobility of this compound in the environment through various transformation processes. These transformations can lead to the formation of less soluble this compound forms. researchgate.net For instance, in soils, the application of iron-based materials can stimulate the growth of iron-reducing bacteria, which promote the reduction of iron minerals. researchgate.net During the subsequent oxidation and hydrolysis of Fe²⁺, secondary minerals can form, and this compound can be stabilized within these oxides through a co-precipitation mechanism, transforming it to more stable speciation. researchgate.net Studies have shown that microbial communities can impact the chemical transformation of heavy metals, modifying their availability. asm.org

Role of Microbial Communities in this compound Bioremediation Potential

Microbial communities play a significant role in the potential for this compound bioremediation, offering a cost-effective and environmentally benign approach compared to conventional physico-chemical methods. nih.govbohrium.com Bioremediation leverages the ability of microorganisms to transform toxic this compound forms into less hazardous derivatives or to remove them from contaminated sites. nih.gov

This compound-tolerant bacteria are particularly important in Cd-contaminated soils. frontiersin.orgfrontiersin.org Studies have shown that this compound concentration in soils can alter microbial diversity, potentially selecting for metal-tolerant species such as Pseudomonas, Acinetobacter, and Serratia. frontiersin.org The bacterial community composition in high this compound polluted areas can differ significantly from that in low pollution areas, with higher concentrations of Cd increasing the abundance of Proteobacteria and Gemmatimonadetes while decreasing Nitrospirae. frontiersin.orgnih.gov

Specific bacterial strains, such as Burkholderia sp. and Bacillus sp., have demonstrated high tolerance to Cd and exhibit high Cd²⁺ removal rates, indicating their potential for bioremediation of contaminated soils. frontiersin.orgnih.gov For example, Burkholderia sp. strains ha-1, hj-2, and ho-3 showed high tolerance (5, 5, and 6 mM Cd, respectively) and removal rates (81.78%, 79.37%, and 63.05%). frontiersin.org Bacillus sp. strains, while having moderate tolerance (0.4-0.8 mM Cd), exhibited high removal rates (ranging from 81.79% to 90.14%). frontiersin.orgnih.gov

Microbial remediation strategies include biosorption, bioaccumulation, bioleaching, bio-transformation, bio-volatilization, and bio-mineralization. frontiersin.org Biofilms formed by microbial communities can also play a role in bioremediation by sequestering or degrading Cd. researchgate.net Bioaugmentation, which involves introducing engineered or enriched Cd-resistant microorganisms, can enhance the bioremediation capacity of indigenous microbial communities. researchgate.net Microbially assisted phytoremediation, combining plants with beneficial microbes, is also a promising approach to enhance the uptake of heavy metals by plants. bohrium.commdpi.com

Plant Interactions with this compound

This compound is a non-essential element for plants, and its presence in soil can lead to its uptake and accumulation in plant tissues, posing a risk to the food chain. Plants have evolved various mechanisms to interact with this compound, including uptake, transport, and detoxification strategies. tandfonline.comresearchgate.netscielo.br

Intracellular this compound Sequestration and Compartmentalization in Plant Cells

Once inside plant cells, this compound can be sequestered and compartmentalized to minimize its toxic effects on cellular metabolism. tandfonline.comscielo.brfrontiersin.org A major detoxification mechanism involves the sequestration of Cd in specific cellular compartments, particularly vacuoles. scielo.brmdpi.comfrontiersin.org The vacuole, being the largest organelle in mature plant cells, serves as an important reservoir for ions and plays a crucial role in detoxification. mdpi.com

This compound has a strong affinity for thiol-containing molecules such as cysteine, glutathione (B108866) (GSH), and phytochelatins (PCs). mdpi.comfrontiersin.org Phytochelatins are small biological molecules synthesized by plants upon exposure to this compound. frontiersin.org In plant cells, this compound often binds to PCs to form this compound-PC complexes. frontiersin.org These complexes are then transported to and sequestered in vacuoles with the help of membrane transporters, such as Cation Exchangers (CAX), Metal Tolerance Proteins (MTP1), and Heavy Metal-transporting ATPases (HMA3), to reduce the this compound concentration in the cytoplasm and avoid damage to organelles. researchgate.netmdpi.comfrontiersin.org HMA3, for instance, is a main protein responsible for the transport of this compound chelates into vesicles, and OsHMA3 mediates the sequestration of this compound in the root cell vacuole in rice. frontiersin.org

Another strategy for compartmentalization is the binding and accumulation of Cd in the cell wall, which can act as a barrier and reservoir, preventing Cd from entering the cell interior. scielo.brfrontiersin.org Extracellular compartmentalization in the cell wall is considered a strategy to limit injuries caused by Cd. frontiersin.org

Here is a data table summarizing some findings on microbial this compound removal efficiency:

Microbial Species	This compound Concentration (initial)	Removal Rate (%)	Reference
Enterobacter kobei	Not specified	75.3	frontiersin.org
Klebsiella pneumoniae	Not specified	75.2	frontiersin.org
Burkholderia sp. ha-1	Not specified	81.78	frontiersin.org
Burkholderia sp. hj-2	Not specified	79.37	frontiersin.org
Burkholderia sp. ho-3	Not specified	63.05	frontiersin.org
Bacillus sp. 151-5	0.8 mM	84.78	frontiersin.orgnih.gov
Bacillus sp. 151-6	0.4 mM	90.14	frontiersin.orgnih.gov
Bacillus sp. 151-13	0.8 mM	82.82	frontiersin.orgnih.gov
Bacillus sp. 151-20	0.4 mM	82.39	frontiersin.orgnih.gov
Bacillus sp. 151-21	0.6 mM	81.79	frontiersin.orgnih.gov
Bacillus sp. (strain C9)	pH 4.5	Up to 3.31 mg/g	frontiersin.org
Bacillus sp. (strain C27)	pH 4.5	Up to 2.02 mg/g	frontiersin.org

Note: Removal rates for Bacillus sp. C9 and C27 are presented as uptake capacity (mg/g) at optimal pH.

Long-Distance this compound Translocation Pathways within Plants (Xylem and Phloem)

This compound absorbed by plant roots undergoes long-distance transport to the aerial parts primarily through the xylem and, to a significant extent, the phloem. nih.govmdpi.commdpi.comocl-journal.orgfrontiersin.org After entering root cells via symplastic and apoplastic pathways, Cd is loaded into the root xylem for subsequent translocation upwards. nih.govmdpi.commdpi.com This radial movement towards the xylem involves transport across cortical, endodermal, and pericycle cells. mdpi.com Xylem loading is a critical step determining the amount of Cd transported to shoots, driven mainly by transpiration pull and root pressure. nih.govmdpi.com Studies indicate that the efficiency of this translocation is influenced by root vacuole sequestration and the capacity for xylem loading. nih.gov Increased vacuole sequestration in the root can lead to less Cd being transferred to aboveground tissues. nih.gov

The phloem also plays a crucial role in the long-distance transport and redistribution of Cd within the plant, particularly in aboveground tissues and towards sink organs like grains. nih.govmdpi.commdpi.comocl-journal.org Research in species like Arabidopsis thaliana and rice suggests the phloem is primarily responsible for Cd redistribution in the shoot. nih.gov For instance, in rice, Cd absorbed by roots is translocated to the aboveground parts via the xylem and then moves to the grain through the phloem, indicating a necessary transfer from xylem to phloem. nih.gov While historically the xylem was considered the dominant pathway for root-to-stem transport, recent insights highlight the significant value of phloem transport in this process. nih.gov The phloem can serve as a major route for source-to-sink Cd transport, often in the form of complexes with phytochelatins (PCs) and glutathione (GSH). mdpi.com In some hyperaccumulating ecotypes, efficient phloem transport facilitates the retranslocation of Cd from older to younger organs. mdpi.com The specific contribution of xylem versus phloem transport can vary depending on the plant species and tissue type. frontiersin.org For example, phloem loading and unloading were found to be significant for Cd accumulation in maize grains, while xylem transport capacity was key for accumulation in the aboveground tissue of Brassica napus. frontiersin.org

Physiological Responses of Plants to this compound Exposure

This compound exposure elicits a range of physiological responses in plants, often leading to detrimental effects on growth and development. frontiersin.orgnih.govfrontiersin.orgmdpi.comresearchgate.netnih.govresearchgate.net Even at low concentrations, Cd can be toxic. mdpi.com Common responses include inhibited growth and cell division, as well as varied decreases in photosynthesis and transpiration rates. frontiersin.org Cd can disrupt the plant's ability to counter oxidative stress due to its high affinity for oxygen, nitrogen, and sulfur atoms, interfering with antioxidant systems. frontiersin.org This leads to increased levels of reactive oxygen species (ROS), causing damage to proteins, lipids, and DNA, and disrupting normal metabolic balance. researchgate.nettandfonline.com

Specific physiological changes observed under Cd stress include alterations in growth parameters, photosynthetic processes, and transport systems in both xylem and phloem. mdpi.com Plants may exhibit reduced chlorophyll (B73375) levels, decreased enzymatic activity, and increased markers of oxidative stress. mdpi.com this compound can also affect plant water relations, leading to water stress due to morphological and physiological alterations like decreased intracellular space, cell size, and vascular bundle diameter. researchgate.net These modifications can disrupt ionic homeostasis by changing plasma membrane permeability and inhibiting stomatal conductance and transpiration rate. researchgate.net Cd can also interfere with nutrient uptake and assimilation, impacting the plant's nutritional status, although the mechanism of these interactions is not fully clear and can depend on the experimental conditions. researchgate.net

Plants have evolved various adaptive strategies to mitigate Cd toxicity, including exclusion, accumulation in specific parts, and activation of signaling pathways. researchgate.net Detoxification mechanisms involve limiting root uptake, preventing entry into cells, chelating Cd ions, and sequestering them in vacuoles. mdpi.commdpi.comnih.gov The cell wall can play a role in detoxification by retaining a large amount of Cd, thus limiting its transport and protecting protoplasts. mdpi.comnih.gov Plants also activate antioxidant defense systems to counteract oxidative damage. researchgate.nettandfonline.commdpi.com

Genetic and Molecular Basis of Plant this compound Accumulation and Tolerance

The accumulation and tolerance of this compound in plants are governed by complex genetic and molecular mechanisms involving numerous genes and regulatory networks. frontiersin.orgmdpi.comnih.govnih.govjournal-vniispk.ru Understanding these mechanisms is crucial for developing strategies to minimize Cd in crops or for phytoremediation. mdpi.comfrontiersin.orgmdpi.com

Several gene families encoding transporter proteins play key roles in Cd uptake, translocation, and accumulation. mdpi.commdpi.comfrontiersin.orgnih.govnih.gov These include members of the Natural Resistance-Associated Macrophage Protein (NRAMP), Heavy Metal-Transporting ATPase (HMA), Zinc and Iron Regulated Transporter Protein (ZIP), ATP-Binding Cassette (ABC), and Yellow Stripe-Like (YSL) families. mdpi.commdpi.comfrontiersin.orgnih.gov These transporters facilitate the movement of Cd across cell membranes. mdpi.comfrontiersin.org For instance, OsNRAMP5 is a key transporter for Cd uptake by rice roots, and its mutation can reduce Cd translocation from roots to shoots. nih.gov OsHMA2 and OsZIP7 are involved in xylem loading to transport Cd to shoots in rice. mdpi.com

Beyond transporters, transcription factors (TFs) are critical regulators of plant responses to Cd stress. frontiersin.orgfrontiersin.orgnih.gov Families such as WRKY, ERF, MYB, bHLH, and bZIP are involved in modulating processes like redox systems, antioxidant enzyme activity, compartmentalization, and long-distance Cd transport. frontiersin.orgfrontiersin.orgnih.gov For example, bHLH TFs play a role in Cd transport from roots to stems, while bZIP TFs are important for regulating root uptake and root-to-stem transport. frontiersin.org

Epigenetic mechanisms, including DNA methylation, chromatin remodeling, and histone acetylation, also contribute to plant responses to Cd stress by regulating gene expression. frontiersin.org Studies suggest that Cd treatment can increase DNA methylation levels in some plants, enhancing tolerance. frontiersin.org

Differences in Cd accumulation and tolerance exist among different plant species and even genotypes within the same species. mdpi.comfrontiersin.orgmdpi.comagriculturejournals.czcdnsciencepub.com This variation is linked to differences in the physiological and molecular mechanisms they employ. mdpi.comcdnsciencepub.com Research on hyperaccumulating plants, which can accumulate high levels of Cd, has provided insights into genes and mechanisms that could be utilized for phytoremediation or developing low-accumulating crops. mdpi.comnih.gov

This compound in Non-Human Animal Systems and Ecological Food Webs

This compound enters non-human animal systems primarily through ingestion of contaminated food and water. nih.govmdpi.com Once absorbed, it can accumulate in various tissues, posing risks to individual organisms and potentially transferring through ecological food webs. mdpi.comnih.govmdpi.comtaylorfrancis.com

Bioaccumulation and Biomagnification in Aquatic Organisms

Aquatic organisms are particularly susceptible to this compound contamination due to its presence in water and sediments. scispace.commdpi.comcdnsciencepub.com Bioaccumulation, the accumulation of a substance in an organism over time, is a significant concern for Cd in aquatic environments. mdpi.comnature.orgresearchgate.net Freshwater and marine animals can accumulate Cd to concentrations hundreds to thousands of times higher than in the surrounding water. scispace.comnature.org Bioconcentration factors (BCFs), which represent the ratio of the concentration of a substance in an organism to its concentration in the surrounding water, have been reported to range widely for aquatic organisms. nature.org

While bioaccumulation is well-documented, the evidence for biomagnification, the increase in concentration of a substance in organisms at successively higher levels in a food chain, is inconsistent, particularly in aquatic food webs involving primary producers, macroinvertebrate consumers, and fish at higher trophic levels. nih.govtaylorfrancis.comnih.gov However, Cd may biomagnify in specific marine food chains involving bivalves, herbivorous gastropods, barnacles, and carnivorous gastropods. nih.gov Factors influencing Cd uptake and toxicity in aquatic organisms include water hardness, salinity, temperature, pH, organic matter content, and the presence of other metal ions like calcium and zinc. scispace.comtaylorfrancis.comcdnsciencepub.comnature.orgapis.ac.uk Toxicity generally increases with increasing temperature and decreasing salinity and hardness. scispace.comapis.ac.uk Early life stages are often more sensitive to Cd effects than adult stages. apis.ac.ukresearchgate.net

Trophic Transfer of this compound in Terrestrial Food Chains (Excluding Human Consumption)

This compound can be transferred through terrestrial food chains when organisms consume contaminated plants or other animals. frontiersin.orgnih.govscispace.commdpi.commdpi.com Plants growing in Cd-contaminated soil can accumulate the metal in their tissues, serving as a source of exposure for herbivores. ocl-journal.org For example, white-tailed ptarmigan in the Rocky Mountains were found to suffer from this compound poisoning after consuming willows that concentrated the metal. cornell.edu

The transfer of Cd to higher trophic levels in terrestrial food chains can occur when predators consume prey that have accumulated Cd. frontiersin.orgnih.govscispace.commdpi.commdpi.com While evidence for biomagnification in terrestrial systems can be inconsistent, studies have shown higher Cd levels in some bird species at higher trophic levels compared to those lower in the food chain. nih.gov Predators consuming organs like kidneys and liver, where Cd often accumulates, are at risk of accumulating the metal themselves. researchgate.net

Environmental Receptors and Ecosystem Level Effects (Excluding Human Health)

This compound contamination can have significant effects on environmental receptors and ecosystem stability. scispace.commdpi.comfrontiersin.orgtandfonline.comcdnsciencepub.comcdnsciencepub.comresearchgate.netapis.ac.ukthenewlede.org Aquatic ecosystems are particularly vulnerable, with Cd posing risks to fish and invertebrates. nih.govscispace.comepa.govmdpi.comcdnsciencepub.comresearchgate.netapis.ac.uk Chronic exposure to Cd can lead to adverse effects on growth, reproduction, immune and endocrine systems, development, and behavior in aquatic organisms. epa.govresearchgate.net Freshwater biota, including aquatic insects, crustaceans, and teleosts, appear to be more sensitive to Cd toxicity than marine organisms. scispace.com Lethal and sublethal effects have been observed at various concentrations in water, with effects often more pronounced in waters with low alkalinity. scispace.com

Wildlife populations, especially those feeding on contaminated vegetation, can face significant risks. scispace.comnih.govcornell.edu this compound toxicity in birds, for example, has been linked to kidney damage, brittle bones, and reduced reproductive success. cornell.edu The potential for Cd to affect endangered aquatic species has also been highlighted, emphasizing the need for protective environmental standards.

The presence of Cd in the environment disrupts the delicate balance of ecosystems, affecting the health and survival of various organisms and potentially altering community structure and function.

Cadmium Remediation and Environmental Mitigation Strategies

Phytoremediation Approaches for Cadmium-Contaminated Environments

Phytoremediation is a plant-based technology that leverages the natural abilities of plants to uptake, translocate, stabilize, or transform contaminants in soil and water. tandfonline.comfrontiersin.org It is considered an environmentally friendly, cost-effective, and in situ method for addressing heavy metal pollution, including this compound. nih.govtandfonline.commdpi.comroyalsocietypublishing.org Different phytoremediation strategies are employed depending on the level and form of contamination, including phytoextraction, phytostabilization, and phytofiltration. tandfonline.commdpi.comresearchgate.net

Phytoextraction and Hyperaccumulator Plant Research

Phytoextraction is a phytoremediation technique where plants absorb contaminants, such as this compound, from the soil or water through their roots and translocate them to their harvestable above-ground parts (shoots and leaves). tandfonline.comfrontiersin.orgnih.gov This allows for the removal of the metal from the site by harvesting the plant biomass. frontiersin.orgclaire.co.uk Phytoextraction is particularly suitable for mildly to moderately contaminated soils. mdpi.com

Hyperaccumulator plants are of significant importance in phytoextraction due to their exceptional ability to absorb, transport, and tolerate high concentrations of this compound in their aerial parts. mdpi.comnih.govnih.gov Research in this area focuses on identifying and utilizing plant species with high this compound accumulation capacities. Examples of plants that have been studied for this compound phytoextraction include Thlaspi caerulescens, Brassica juncea, Sedum alfredii, Populus alba, Alyssum murale, Helianthus annuus, Zea mays, Brassica spp., Brassica napus, Nicotiana tabacum, castor oil, and Lantana camara. researchgate.netresearchgate.net Different hyperaccumulators exhibit varying capacities for this compound extraction. nih.gov For instance, certain populations of Thlaspi caerulescens from southern France have shown significantly higher this compound accumulation in shoots compared to other populations. researchgate.net

The efficiency of this compound removal by plants can vary widely, with reported removal percentages ranging from 0.004% to 38.8% in pot experiments with herbaceous species. nih.gov The maximum values have been observed in high this compound-accumulating ecotypes like the Ganges ecotype of Thlaspi caerulescens. nih.gov Factors influencing the efficiency of this compound phytoextraction include the plant species, the level and source of this compound in the soil, and soil pH. nih.gov While phytoextraction offers advantages like cost-effectiveness and environmental friendliness, limitations include the time required for remediation, which can be decades for highly contaminated soils, and potential limitations for mine waste applications. nih.gov

Phytostabilization and Immobilization Mechanisms

Phytostabilization is a phytoremediation strategy that uses plants to immobilize contaminants in the soil, thereby reducing their bioavailability, mobility, and leaching into groundwater. frontiersin.orgmdpi.comresearchgate.netnih.govscielo.brfrontiersin.org This technique is often applied to heavily contaminated soils where phytoextraction may not be feasible or as a way to prevent the spread of contamination. nih.gov

Plants achieve phytostabilization through several mechanisms, including root adsorption, absorption, and precipitation of metals within the rhizosphere. nih.govscielo.brfrontiersin.org The dense root systems of plants can physically stabilize the soil, reducing erosion and the off-site movement of contaminants. mdpi.comfrontiersin.orgepa.gov Root exudates, such as organic acids, can alter the pH in the rhizosphere, leading to the precipitation of heavy metals onto plant roots. frontiersin.orgscielo.br Additionally, plants can bind heavy metals with biomolecules, converting them into less toxic substances and preventing their transport. nih.gov Plants suitable for phytostabilization are typically metal-tolerant species that can establish good vegetation cover on contaminated sites. mdpi.com Bidens pilosa has shown potential for stabilizing various heavy metals, including this compound, in mining areas. mdpi.com Scariola orientalis has also been reported as an efficient plant for phytostabilization of soils polluted with zinc and iron, and can potentially be used for this compound. frontiersin.org

Rhizofiltration and Phytofiltration Techniques

Phytofiltration, also known as rhizofiltration, is a phytoremediation technique specifically used for cleaning contaminated water bodies, including surface water, wastewater, and extracted groundwater. frontiersin.orgnih.govepa.govnih.gov This method utilizes plant roots to absorb or adsorb contaminants directly from the water. frontiersin.orgnih.govnih.gov

Rhizofiltration involves cultivating plants, often hydroponically, in the contaminated water. nih.gov As water passes through the root system, contaminants cling to or are assimilated by the roots. nih.gov The process relies on the plant's ability to absorb and accumulate contaminants. nih.gov Once the roots become saturated with contaminants, the plants are harvested and disposed of properly. frontiersin.orgepa.gov Phytofiltration can be categorized further into rhizofiltration (using roots), blastofiltration (using seedlings), and caulofiltration (using excised plant parts). frontiersin.orgnih.gov

Rhizofiltration has demonstrated efficacy in removing heavy metals like this compound from water. frontiersin.orgnih.gov Examples of plants used in phytofiltration studies for this compound removal include Limnicharis flava and Micranthemum umbrosum in hydroponic systems, and Arunda donax. nih.gov Aquatic species such as water hyacinth, azolla, duckweed, cattail, and poplar are also commonly used for rhizofiltration of heavy metals in wetland environments due to their high accumulation capacity, tolerance, or fast growth and biomass production. frontiersin.org This technique is considered cost-effective and environmentally friendly, with plants acting as natural pumps to extract contaminants. nih.govnih.gov

Enhancing Phytoremediation Efficiency: Agronomic and Genetic Approaches

To overcome the limitations of phytoremediation, such as long remediation cycles and low efficiency, various approaches are being investigated to enhance the process. mdpi.com These include agronomic measures and genetic approaches. tandfonline.comresearchgate.net

Agronomic approaches involve modifying soil conditions or using amendments to improve plant growth and increase metal absorption or bioavailability. mdpi.com Soil amendments, such as carbon-based, lime-based, and clay-mineral-based materials, have been shown to be effective in remediating contaminated farmland, potentially influencing this compound mobility and bioavailability. mdpi.com The addition of organic substances to the substrate can also bind pollutants. frontiersin.org Inoculation with resistant microbial inoculants or plant growth-promoting bacteria (PGPB) can stimulate root growth, enhance microbial activity in the rhizosphere, and improve plant tolerance and heavy metal uptake. mdpi.comnih.govresearchgate.netspringerprofessional.defrontiersin.org Mycorrhizal fungi can also enhance plant tolerance to metal stress through mechanisms like chelation and immobilization. frontiersin.org

Genetic approaches focus on developing plants with enhanced phytoremediation capabilities through breeding or genetic engineering. tandfonline.comresearchgate.net This includes breeding improved cultivars of hyperaccumulators with higher biomass and retaining their accumulation potential. researchgate.net Genetic engineering can involve transforming plants with genes that enhance the synthesis of metal-binding peptides (phytochelatins) or improve metal transport and sequestration mechanisms. researchgate.net Research into the molecular mechanisms of this compound uptake and translocation in hyperaccumulator plants, including the role of transporters, provides a theoretical basis for genetic improvement. nih.gov

Bioremediation Technologies Beyond Phytoremediation

Beyond phytoremediation, other biological technologies utilizing microorganisms are employed for the remediation of this compound contamination. researchgate.net These microbial bioremediation approaches offer alternative mechanisms for removing or immobilizing this compound from the environment. nih.gov

Microbial Bioremediation: Biosorption and Bioprecipitation

Microbial bioremediation involves the use of microorganisms, such as bacteria, fungi, and algae, to mitigate heavy metal contamination. nih.govtandfonline.com These organisms can transform this compound into less harmful forms or restrict its mobility through various mechanisms, including biosorption and bioprecipitation. nih.govnanobioletters.com

Biosorption is a process where metal ions are adsorbed onto the surface of microbial cells or their extracellular components. researchgate.netnanobioletters.comeeer.org This can occur with both live and dead microbial biomass. eeer.org The efficiency of biosorption is influenced by the functional groups present on the microbial cell surface and in extracellular polymeric substances (EPS), which can bind to positively charged metal ions like this compound. nanobioletters.comeeer.org Biosurfactants produced by microbes can also enhance the desorption of heavy metals from soil and form complexes with metal ions. nanobioletters.com

Bioprecipitation involves microbial activities that convert soluble metal species into insoluble forms. researchgate.neteeer.org This transformation can result in the formation of precipitates such as metal hydroxides, carbonates, phosphates, and sulfides. eeer.orgencyclopedia.pub Microorganisms can facilitate bioprecipitation by releasing organic acids or electron donors into the environment, or through enzymatic activity. eeer.org For example, alkaline phosphatase can precipitate this compound ions. eeer.org This process reduces the bioavailability and toxicity of this compound by immobilizing it in solid forms. encyclopedia.pub Genera like Streptomyces and Pseudomonas are known to immobilize heavy metals, while Devosia can transform metals into stable organic complexes. mdpi.com Bacillus species, such as B. cereus, have been shown to facilitate this compound bioprecipitation into this compound phosphate (B84403) and this compound sulfide (B99878). encyclopedia.pub Other microbial genera implicated in mitigating heavy metal bioavailability through adsorption, chelation, or biotransformation include JG30-KF-CM45, Nocardioides, and Pseudarthrobacter. mdpi.com

Biofilm-Mediated this compound Removal

Biofilm-mediated remediation is an environmentally friendly and cost-effective biological approach that utilizes the metabolic capabilities of microbial communities to decontaminate pollutants. researchgate.netaimspress.comrsc.org Biofilms are aggregates of microbial cells embedded in a self-synthesized extracellular polymeric substance (EPS) matrix, which provides protection and facilitates the immobilization and degradation of various contaminants, including heavy metals like this compound. researchgate.netaimspress.comrsc.org Microbes within biofilms can detoxify metal pollution through mechanisms such as biomineralization, biotransformation, biosorption, and bioaccumulation. rsc.orgnih.gov

Research has demonstrated the effectiveness of bacterial biofilms in removing this compound from aqueous systems. For instance, a multi-metal-resistant bacterial strain, Bacillus sp. GH-s29, isolated from contaminated groundwater, showed the potential to develop biofilms capable of remediating this compound from both individual and multi-heavy metal solutions. nih.gov Studies using this strain observed a maximum this compound removal of 57.37% from individual-metal solutions and 28.7% from multi-metal solutions. nih.gov Analysis revealed that negatively charged functional groups on the biofilm's EPS, such as hydroxyl, phosphate, sulfate (B86663), and carboxyl groups, play a key role in binding to positively charged metal ions like Cd²⁺, thereby facilitating sequestration. nih.gov

Biofilm-mediated bioremediation is increasingly used for treating heavy metal contaminated groundwater and soil. aimspress.com The tolerance of biofilm-forming bacteria to harsh environmental conditions makes them well-suited for bioremediation applications. aimspress.com

Physicochemical Remediation Methods for Environmental this compound

Physicochemical methods encompass a range of techniques that use physical and chemical principles to treat this compound contamination in soil and water. scirp.orge3s-conferences.orge3s-conferences.org These methods aim to either immobilize this compound within the contaminated matrix or extract it for subsequent treatment or disposal. mdpi.comepa.gov

Stabilization and Solidification Techniques

Stabilization and solidification (S/S) are widely used techniques for remediating heavy metal contaminated soils, including those impacted by this compound. mdpi.comnih.govresearchgate.net S/S treatments reduce the mobility and toxicity of contaminants by physically encapsulating them within a solid matrix or chemically converting them into less soluble forms. mdpi.comepa.gov Solidification typically involves using binders to form a solid material that encapsulates the contaminants, decreasing soil permeability and limiting contaminant spread. mdpi.comepa.gov Stabilization, on the other hand, focuses on chemically reducing the hazard potential by converting contaminants into less mobile or toxic states, without necessarily changing the physical form of the waste. epa.gov

Various binders and additives are employed in S/S techniques. Cement-based S/S is a common approach used for treating various wastes containing hazardous components, showing effectiveness in reducing the leaching of contaminants. mdpi.com Industrial by-products such as fly ash and ground granulated blast furnace slag (GGBFS) are also utilized. mdpi.com Fly ash can stabilize metals like this compound through adsorption and complexation, reducing their solubility. mdpi.com GGBFS improves the strength and durability of the stabilized material. mdpi.com Alkaline industrial wastes, including soda residue, steel slag, and carbide slag, have shown potential as cost-effective alternatives to conventional stabilizers for solidifying/stabilizing heavy metals like this compound in soils. nih.gov The mechanisms involved include hydration, precipitation, and adsorption. nih.gov Studies have shown that these materials can effectively reduce the bioavailability of this compound in soil through physical encapsulation and chemical reactions like ion exchange. mdpi.com

Soil Washing and Chemical Leaching Approaches

Soil washing is a remediation technique that aims to remove heavy metals from contaminated soil using physical or chemical processes. bohrium.comresearchgate.net Chemical extraction, a key component of soil washing, involves using washing solutions to dissolve or desorb metal contaminants from the soil matrix. researchgate.netfrontiersin.org Weak acids and chelating agents are often used as washing reagents for this compound-contaminated soil. bohrium.comfrontiersin.orgmdpi.com

Ferric chloride (FeCl₃) has been reported as an effective washing reagent for the removal of this compound from contaminated soils. frontiersin.orgmdpi.compjoes.com Washing with FeCl₃ can enhance this compound extraction by forming soluble Cd-chloride complexes. mdpi.com Studies have shown that FeCl₃ can effectively extract soil this compound, with efficiency influenced by factors like pH. mdpi.com For instance, at an initial pH of 3.0, FeCl₃ achieved a this compound extraction efficiency of 40.3% from a contaminated paddy soil. mdpi.com Another study reported high extraction efficiencies for this compound (97.4% ± 2.45%) using 0.5 M FeCl₃ for one hour. pjoes.com

Chelating agents like ethylenediaminetetraacetic acid (EDTA) are also effective in extracting this compound due to their strong chelating ability and the high solubility of metal-EDTA complexes. frontiersin.orgmdpi.com However, a potential drawback is the retention of some metal-EDTA complexes in the soil after washing. mdpi.com The choice of washing reagent can impact soil properties, and chlorides are considered potentially safer and cheaper alternatives compared to EDTA. frontiersin.orgpjoes.com

Interactive Table 1: this compound Extraction Efficiency by Soil Washing Reagents

Reagent	Concentration	Soil Type/Condition	This compound Removal Efficiency	Source
FeCl₃	Initial pH 3.0	Contaminated paddy soil	40.3%	mdpi.com
FeCl₃	0.5 M	Artificially contaminated soil	97.4% ± 2.45%	pjoes.com

Electrochemical Remediation Applications

Electrochemical remediation, also known as electrokinetic remediation, is a physical technique used to remove metals and other contaminants from contaminated soil and groundwater. scirp.orge3s-conferences.orgresearchgate.net This method involves applying a low-voltage direct current across electrodes placed in the contaminated material, creating an electric field gradient. scirp.orgresearchgate.net this compound ions, being positively charged, can be transported towards the cathode through electromigration and electroosmosis. scirp.orgresearchgate.net

Electrochemical remediation has shown success in removing heavy metals like this compound from polluted soils, particularly those with low permeability. researchgate.netjeeng.net The efficiency of this compound removal by electrokinetic methods is influenced by factors such as pH and applied voltage. jeeng.net Studies have indicated that lower pH values can lead to higher this compound removal rates, as acidic conditions favor the presence of the mobile Cd²⁺ ion. jeeng.netplymouth.ac.uk For example, one study reported a this compound removal rate of 68% at pH 3, compared to 58% at pH 6 and 51.5% at pH 9. jeeng.net Increasing the applied voltage can also enhance the removal rate. jeeng.net

Interactive Table 2: Effect of pH and Voltage on this compound Removal by Electrokinetic Remediation

pH of Solution	Applied Voltage (V)	This compound Removal Rate (%)	Source
3	30	68	jeeng.net
6	Not specified	58	jeeng.net
9	Not specified	51.5	jeeng.net
Not specified	30	68	jeeng.net
Not specified	20	66	jeeng.net

Integrated Remediation Strategies for Complex this compound Contamination

Remediating sites with complex this compound contamination, often involving co-contaminants or challenging environmental matrices like saline-alkali soil, frequently requires the integration of multiple remediation techniques. e3s-conferences.orgmdpi.comacs.org Integrated approaches can leverage the strengths of different methods to achieve more efficient and comprehensive contaminant removal or immobilization. e3s-conferences.org

For instance, the remediation of this compound-contaminated saline-alkali soil, which presents challenges due to high salinity and alkalinity, has been addressed using combined strategies. acs.org A study exploring the synergy of hydrogel and the hyperaccumulator plant Suaeda salsa demonstrated improved this compound remediation in such soil. acs.org The hydrogel's adsorption properties combined with the plant's ability to absorb and accumulate this compound resulted in a more effective outcome compared to using either method alone. acs.org This combined approach led to a significant decrease in both total and available this compound concentrations in the soil. acs.org

Theoretical and Predictive Modeling of Cadmium Dynamics

Geochemical Modeling of Cadmium Speciation and Mobility

Geochemical modeling is essential for understanding how this compound exists in different chemical forms (speciation) and how these forms influence its movement and availability in various environmental matrices, particularly soil and water. This compound speciation is highly dependent on environmental conditions such as pH, redox potential, and the presence of ligands and solid phases mdpi.comnih.gov.

At pH levels below 6.5, Cd²⁺ tends to form complexes with inorganic ligands like chloride (Cl⁻) and sulfate (B86663) (SO₄²⁻). mdpi.com As pH increases above 6.5, Cd²⁺ is more likely to bind to iron oxides and humic acids. mdpi.com In some soil types, this compound carbonate (CdCO₃) can be the dominant species, while this compound sulfide (B99878) (CdS) species may occur in others, particularly under sulfide-rich conditions in reduced soils. mdpi.comnih.gov The reductive dissolution of iron and manganese hydr(oxide)s under decreasing redox potential can significantly increase the release and mobility of Cd through desorption reactions. mdpi.com

Models like Visual MINTEQ and WHAM are used to predict metal speciation in various water bodies and sediments. researchgate.net Studies using these models have shown that predicted concentrations of Cd²⁺ and CdCl⁺ species can decrease with increasing salinity, leading to the formation of CdCl₂ in the water column, while dissolved Cd tends to complex with sulfides in sediment porewater. researchgate.net

Geochemical fractionation studies, combined with equilibrium-based chemical speciation modeling, can provide a better description of Cd bioavailability in systems like tropical estuaries. researchgate.net For instance, a substantial fraction of total Cd in finer sediments has been found to be present as water soluble, exchangeable, and carbonate/bicarbonate forms, showing a strong positive relationship with Cd bioaccumulation in oysters. researchgate.net

Predicting soil solution concentrations and leaching losses of this compound in agricultural soils can be done with reasonable accuracy using simple competitive adsorption models dependent on pH and total metal loading. acs.org The solid/liquid partition coefficient (Kd), which describes the distribution of a chemical between solid and liquid phases, is a key parameter in these models. Estimated Kd values for this compound in soils can range from 1 to 9,000, with a typical value of about 1,000 at low water concentrations. nih.gov In sediments, estimated Kd values can range from 1 to 160,000, with a typical value of about 6,000 at low water concentrations. nih.gov

Machine learning models are also being developed to predict soil available this compound based on soil properties and climate features. nih.govresearchgate.net These models can investigate intricate interactions among soil properties (like pH, cation exchange capacity, organic carbon content, clay content) and climate features to identify key influencing factors. nih.govresearchgate.netcrimsonpublishers.com

Research Finding Example:

A study on contaminated soils (0.1 to 38 mg Cd kg⁻¹) analyzed soil solution speciation. acs.org The solid/liquid partition coefficient (Kd) varied from 10 to 100,000. acs.org The fraction of dissolved Cd present as the free Cd²⁺ species varied between 0 and 60%, averaging about 20%. acs.org Dissolved Cd concentrations and free Cd²⁺ activity in soil solutions of contaminated soils were predicted with reasonable accuracy using a simple competitive adsorption model dependent on pH and total metal loading. acs.org

Transport Models for this compound in Soil-Water-Atmosphere Systems

Transport models simulate the movement of this compound between and within different environmental compartments: soil, water, and atmosphere. These models are crucial for understanding the fate of Cd released into the environment and predicting its potential to reach receptors.

This compound can enter the environment through various sources, including industrial activities, agricultural runoff, and atmospheric deposition. researchgate.net Once in the soil, its transport is influenced by factors such as water flow, soil type, pH, organic matter content, and the presence of preferential flow pathways. cbks.cz

Models like Hydrus-1D have been used to simulate this compound transport in soil, particularly under conditions like sewage sludge application. innspub.net These models can help assess the risk of groundwater contamination and predict the movement of Cd through the soil profile over time. innspub.net

Atmospheric deposition is a significant source of this compound to soils and water bodies. nih.govmdpi.com Models estimating atmospheric deposition have shown that current mean atmospheric deposition of Cd in the EU is significantly lower than values used in previous mass balance calculations. nih.goveuropa.eu

Transport models for this compound in soil-water systems often incorporate equilibrium soil/soil-water partitioning. nih.gov Subsequent migration to ambient air as windblown dust can be evaluated with screening Gaussian plume dispersion models, and migration to groundwater can be evaluated with dilution-attenuation factor approaches. nih.gov

Predictive models for soil–water partition coefficients of this compound can be developed using statistical methods like sparse multiple linear regression analysis, identifying soil properties such as pH and organic matter content as influential factors. researchgate.net

Data Table Example (Illustrative based on search results):

Environmental Compartment	Typical this compound Kd Range (L/kg)	Typical this compound Kd Value (L/kg) (at low water concentrations)	Source
Soils	1 - 9,000	~1,000	nih.gov
Sediments	1 - 160,000	~6,000	nih.gov

Note: Kd values are highly variable depending on specific environmental conditions.

Ecological Modeling of this compound Bioaccumulation and Trophic Transfer

Ecological models focus on the uptake, accumulation, and transfer of this compound within organisms and across trophic levels in ecosystems. These models are crucial for understanding how Cd enters the food chain and assessing the potential risks to wildlife and humans.

This compound can enter aquatic food webs via primary producers like phytoplankton, which absorb dissolved metals from water. mdpi.com These metals are then transferred to herbivores (e.g., zooplankton) and subsequently to higher trophic levels. mdpi.com

Bioaccumulation refers to the accumulation of a substance in an organism, while trophic transfer describes the movement of the substance through the food web. mdpi.com Biomagnification occurs when the concentration of a substance increases at successively higher trophic levels. mdpi.com While the biomagnification potential of some metals like mercury is well-documented, this compound shows inconsistent trophic transfer patterns and does not always biomagnify strongly. mdpi.comoup.comconicet.gov.ar this compound tends to accumulate in benthic food webs, particularly in sediment-feeding organisms and their predators. mdpi.com

Ecological models, including food chain models and kinetic models, are used to predict this compound concentrations in organisms and estimate trophic transfer factors (TTFs). oup.comfavv-afsca.benih.gov TTFs are defined as the ratio of metal concentration in predatory animals to the concentration in prey organisms. oup.com A TTF greater than one suggests potential biomagnification at that trophic step. oup.com

Studies using experimental food chain models have shown high direct bioaccumulation of this compound in algae. nih.gov Indirect bioaccumulation in organisms feeding on contaminated algae can also be significant, although the transfer efficiency can vary between trophic levels. nih.gov

Predictive models are being developed to estimate human dietary this compound exposure from environmental sources, including soil characteristics and food transfer models. favv-afsca.benih.govsaferphosphates.com These models can integrate various environmental Cd sources and simulate the effects of interventions, such as decreasing this compound in fertilizers, on dietary exposure. saferphosphates.com

Research Finding Example:

In an estuarine food chain model, trophic transfer factors (TTFs) for this compound in Daphnia pulex feeding on phytoplankton ranged from approximately 2.5 to 6.0, suggesting potential biomagnification at this step. oup.com However, in killifish (Fundulus heteroclitus) feeding on D. pulex, the TTF for Cd was consistently less than one (range, 0–0.6), suggesting that Cd most likely does not biomagnify at this higher trophic step. oup.com

Future Directions in this compound Modeling and Predictive Research

Future directions in this compound modeling and predictive research are focused on improving model accuracy, incorporating more complex environmental processes, and utilizing advanced computational techniques.

One key area is the continued development and application of machine learning models for predicting this compound behavior in various environmental compartments, including soil and rice grains. nih.govresearchgate.netnih.gov These models can help identify key factors influencing this compound accumulation and transfer, supporting targeted management strategies. nih.govnih.gov

Improving the representation of complex geochemical processes, such as the influence of biochar amendments on this compound speciation and mobility in soils, is another important direction. wur.nlwur.nl Multi-surface modeling approaches, including models like NICA-Donnan, are being integrated to better predict this compound partitioning in amended soils. wur.nlwur.nl

Further research is needed to refine our understanding of how this compound enters and propagates through marine food webs, particularly focusing on lower trophic levels. mdpi.com Applying stable isotope analysis and advanced bioaccumulation models can help distinguish dietary metal uptake from environmental exposure. mdpi.com

Integrating ecological modeling with time-series biodiversity assessments can provide a better understanding of the long-term impacts of heavy metal pollution on marine ecosystems. mdpi.com

Predictive modeling is also being used to forecast future trends in soil this compound concentrations under different scenarios, such as changes in atmospheric deposition and fertilizer use. nih.govnih.goveuropa.eu Uncertainty analysis in these models can help identify the most influential parameters and improve the reliability of future predictions. nih.gov

The use of 3D modeling is being explored to predict the future spread of soil contamination by heavy metals, including this compound, based on empirical data and environmental factors. jeeng.net

Future Research Hotspots (Identified from keywords in research progress):

Future Research Directions and Emerging Topics in Cadmium Science

Novel Materials and Technologies for Cadmium Detection and Removal

Significant efforts are directed towards developing innovative materials and technologies for the efficient detection and removal of this compound from various environmental matrices, particularly water and soil. Emerging approaches include the use of nanotechnology-based adsorbents and bioremediation techniques. olympianwatertesting.comolympianwatertesting.com

Nanoadsorbents, such as those based on carbon nanotubes, metal oxide nanoparticles, graphene oxide, and reduced graphene oxide composites, are being explored for their high surface area and selective adsorption capabilities for heavy metal ions like this compound. olympianwatertesting.combohrium.comfrontiersin.org Surface functionalization of these nanomaterials with specific groups like carboxyl, amino, or thiol can enhance their affinity and selectivity towards this compound ions. frontiersin.org Novel magnetic nanostructured beads incorporating magnetite nanoparticles (Fe₃O₄-NPs) within a matrix like alginate and activated carbon have shown effectiveness in this compound removal from aqueous solutions, demonstrating high adsorption capacity influenced by pH levels. mdpi.com

Bioremediation techniques, utilizing microorganisms and plants, are gaining traction as eco-friendly and cost-effective solutions for detoxifying this compound-contaminated water and soil. olympianwatertesting.comolympianwatertesting.comiwaponline.comnih.gov Genetically engineered microorganisms can be designed to enhance their ability to absorb and accumulate heavy metals. olympianwatertesting.com Phytoremediation employs the natural capacity of certain plant species, including horticultural plants, to uptake and store this compound in their tissues. olympianwatertesting.commdpi.com Studies have shown promising results with microorganisms loaded onto carbon nanotubes for efficient this compound removal in wastewater. iwaponline.com Additionally, plant growth-promoting rhizobacteria (PGPR) can enhance the capacity of species to remove this compound through bioremediation and may be used in phytoremediation techniques. nih.gov

Membrane filtration technologies, including nanofiltration and reverse osmosis, also hold strong potential for removing this compound ions from water. olympianwatertesting.comiwaponline.com Combining these with activated carbon filtration can significantly reduce this compound levels in municipal water treatment. olympianwatertesting.com

Novel electrochemical sensors modified with carbon nanocomposites and ion-imprinted polymers are being developed for highly sensitive and selective detection of this compound ions in real samples. bohrium.com These sensors leverage materials like multi-walled carbon nanotubes (MWCNTs) and reduced graphene oxide-titanium oxide (rGO@TiO₂) composites to enhance performance. bohrium.com Quartz Crystal Microbalance (QCM) sensors exploiting nanoparticles are also being investigated for rapid and sensitive this compound detection, with functionalization of the crystal surface with tailored nanoparticles or nanocomposites enhancing selectivity and sensitivity. ekb.eg

Research findings highlight the potential of various materials and methods:

Technology/Material	Mechanism	Key Findings / Potential	Source
Adsorption (Nanomaterials like GO, CNTs, MOFs)	High surface area, selective binding via functional groups	Effective for heavy metal removal, including this compound; enhanced by surface functionalization.	olympianwatertesting.combohrium.comfrontiersin.org
Magnetic Nanostructured Beads (Fe₃O₄-NPs in alginate/AC)	Adsorption, magnetic separation	Effective Cd(II) removal from aqueous medium; adsorption capacity influenced by pH.	mdpi.com
Bioremediation (Microorganisms, Plants)	Microbial detoxification, plant uptake and storage	Eco-friendly and cost-effective; enhanced by genetic engineering or PGPR.	olympianwatertesting.comiwaponline.comnih.gov
Membrane Filtration (Nanofiltration, RO)	Physical separation	Strong potential for this compound ion removal; effective in municipal water treatment when combined with activated carbon.	olympianwatertesting.comiwaponline.com
Electrochemical Sensors (Carbon nanocomposites, IIPs)	Selective binding and electrochemical detection	Highly sensitive and selective detection of Cd(II) in real samples.	bohrium.com
QCM Sensors (Nanoparticle-based)	Mass-dependent frequency shift upon adsorption, surface functionalization	Rapid and sensitive detection of this compound ions.	ekb.eg
Co-application of phosphate (B84403) fertilizers and sepiolite	Immobilization through physical-chemical adsorption	Up to 72.6% removal of HCl-extractable this compound in soil. researchgate.net	researchgate.net
CaAl-layered double hydroxide (B78521) (LDH)	Fixation/Immobilization	Promising for in situ remediation of this compound ions in soil. researchgate.net	researchgate.net
Hydrochar treatments	Adsorption, immobilization	Promising for in situ remediation of this compound ions in soil. researchgate.net	researchgate.net

Future research recommendations include addressing membrane fouling in filtration systems through pretreatment, conducting extensive life cycle research for new biosorption technologies, and exploring the potential of Artificial Intelligence (AI) in optimizing wastewater treatment processes. iwaponline.com Further research is also needed to optimize amendment formulations and develop renewable adsorbents for improved sustainability in soil remediation. researchgate.net

This compound Isotope Geochemistry in Deep-Time Environmental Reconstruction

This compound isotope geochemistry is an emerging and promising tool for reconstructing past environmental conditions, particularly in deep time. The marine distribution of this compound often mimics that of the macronutrient phosphate, forming the basis for using foraminiferal Cd/Ca ratios as a paleoclimate proxy. ukri.org Recent investigations have revealed significant variations in seawater this compound isotope compositions, primarily reflecting fractionation during biological uptake by marine phytoplankton. ukri.orgresearchgate.netmdpi.com This systematic fractionation provides new insights into the marine cycling of this compound and supports the potential of this compound isotopes as a paleoclimate proxy. ukri.org

Studies are focused on building larger this compound isotope datasets for seawater to evaluate how combined analyses of this compound content and isotope compositions can inform on climate-relevant processes like variations in marine productivity. ukri.org this compound isotopes in marine carbonates and organic-rich sediments are also being explored as potential tracers of past ocean productivity. mdpi.comfrontiersin.orgresearchgate.net Biological uptake of isotopically light this compound in surface waters plays a significant role in the distribution of this compound and its isotopes, leading to lower concentrations and heavier isotope signatures in the mixed surface layer compared to deeper waters. geoscienceworld.org

However, the application of this compound isotopes in ancient marine sediments requires careful evaluation of additional fractionation processes beyond biological utilization, such as partitioning into calcite or authigenic sulfides, and variable uptake under changing salinity. mdpi.com Research on this compound isotope compositions in black shales has been used to reconstruct primary productivity in deep-time oceans. geochemicalperspectivesletters.org

Studies investigating ferromanganese (Fe-Mn) crusts suggest they can serve as robust archives of deep water this compound isotope compositions. researchgate.net Analysis of this compound isotopes in modern shallow platform carbonates is also being conducted to tie the isotopic record to conditions in the upper water column, providing a basis for reconstructing past bioproductivity levels in ancient ocean surface waters. researchgate.net

This compound isotope research in ancient carbonates, particularly stromatolites, is still in its early stages, but this compound geochemistry shows potential as a proxy to trace changes in primary productivity and biogeochemical cycling through deep time. univie.ac.at The light this compound isotope composition observed in organic-rich sediments underlying oxygen-deficient zones is thought to reflect an isotopically light source, potentially linked to non-quantitative biological uptake by phytoplankton. frontiersin.org Further research is needed to better constrain the this compound isotope composition of diverse particulate phases in the water column and determine the preservation of the this compound isotope composition of organic-rich particles in sediments. frontiersin.org

Isotope tracing of long-term this compound fluxes in agricultural soil using this compound isotope ratios is also being explored, showing that fertilizer-derived this compound can be distinguished from native soil this compound. acs.org Extending this analysis to include this compound accumulated by pasture and leached to groundwater is a beneficial future direction. acs.org

Detailed research findings related to this compound isotopes include:

Sample Type / Environment	Observation / Finding	Implication / Application	Source
Seawater	Large Cd isotope variations, primarily reflecting fractionation from biological uptake of dissolved Cd.	Potential as a paleoclimate proxy, insights into marine Cd cycling.	ukri.orgmdpi.com
Modern Shallow Platform Carbonates	Cd isotopic record can be tied to upper water column conditions.	Basis for reconstructing past bioproductivity in ancient oceans.	researchgate.net
Ferromanganese (Fe-Mn) Crusts	Robust archives of deep water Cd isotope compositions.	Useful for studying deep ocean conditions in the past.	researchgate.net
Organic-Rich Sediments (Oxygen-Deficient Zones)	Isotopically light Cd compared to deep seawater; likely reflects an isotopically light source.	Potential tracer of past ocean productivity; requires further research on preservation during diagenesis.	frontiersin.orgresearchgate.net
Ancient Marine Sediments (e.g., Black Shales)	Cd isotope compositions used to reconstruct primary productivity; requires careful evaluation of other fractionation processes (sulfide precipitation).	Valuable for understanding paleo-oceanic conditions and biogeochemical cycling.	mdpi.comgeoscienceworld.orggeochemicalperspectivesletters.org
Stromatolites	Potential to trace changes in primary productivity and biogeochemical cycling through deep time.	Emerging tool for reconstructing ancient microbial habitats and environmental conditions.	univie.ac.at
Agricultural Soil	Cd isotope ratios in fertilized soils distinguishable from control soils.	Promising tool for tracing fertilizer-derived Cd fate; needs extension to other environmental compartments.	acs.org

The Bulk Silicate (B1173343) Earth (BSE) this compound isotopic composition is still a subject of debate, with recent high-precision data from mid-oceanic ridge basalts (MORB) and komatiites providing new estimates. researchgate.net

Interdisciplinary Approaches to this compound Environmental Challenges

Addressing the complex environmental challenges posed by this compound contamination necessitates interdisciplinary approaches that integrate knowledge and methodologies from various scientific fields. This compound pollution and its impact on plants and the environment are of interest across disciplines including environmental science, toxicology, plant biology, and public health. mdpi.com Interdisciplinary analysis is considered crucial for a better understanding of the patterns of risk to health from this compound pollution and for designing effective response measures, particularly in the context of food chain contamination like "this compound rice". jorae.cn

Future research should focus simultaneously on this compound pollution and specific environmental contexts, such as tourism, requiring studies in both popular tourist destinations and areas with known high environmental this compound levels. mdpi.com The relationship between this compound and tourism deserves attention due to the potential for increased tourist exposure to this toxic metal. mdpi.com

Integrating AI with advanced sensor technologies and field-based trials holds immense potential to revolutionize remediation strategies through interdisciplinary collaboration. rsc.org This approach can contribute to mitigating the detrimental impacts of metal contamination efficiently and sustainably. rsc.org

Interdisciplinary collaborations are vital for advancing technology in treating this compound contamination, combining the strengths of different sectors to accelerate the use of new technologies. olympianwatertesting.com Engaging communities and educating the public are also critical components of tackling this compound pollution, with awareness campaigns and educational programs promoting best practices to reduce contamination. olympianwatertesting.com

Developing sustainable solutions to environmental problems, including this compound contamination, requires a systems approach that considers multiple environmental and social impacts. berkeley.eduacs.org This involves integrating disciplines such as chemical sciences, engineering, environmental health, social sciences, public policy, and business into the research and development process. berkeley.eduacs.org Interdisciplinary input can guide technology development towards materials that are inherently safer and more efficient. berkeley.edu Evaluating the progress of these advances requires sharing new materials with researchers in toxicology, public health, and environmental science for assessment before widespread deployment. berkeley.eduacs.org

The variation in cognitive models and priorities across disciplines can be a barrier, but also an opportunity for beneficial interdisciplinary collaborations. acs.org Building frameworks that support interdisciplinary interactions and incorporate sustainability goals into research and development is essential. berkeley.eduacs.org

Examples of interdisciplinary research areas include:

Studies on the impact of this compound stress on horticultural plants, bridging environmental science, toxicology, and plant biology. mdpi.com

Analysis of this compound contamination in the tourism environment, combining environmental science, public health, and tourism studies. mdpi.com

Development of remediation strategies integrating AI, sensor technologies, and field trials, involving computer science, engineering, and environmental science. rsc.org

Assessment of health risks from food chain this compound contamination ("this compound rice"), requiring expertise in environmental science, agriculture, public health, and social sciences. jorae.cn

Development of sustainable technologies for this compound removal, integrating green chemistry, engineering, environmental health, and policy. berkeley.eduacs.org

Interdisciplinary studies are crucial for addressing the multifaceted nature of this compound environmental challenges, from understanding its complex behavior in different ecosystems to developing effective and sustainable mitigation strategies.

Global this compound Budgeting and Policy-Relevant Research (Excluding Policy Recommendations)

Research into the global this compound budget is essential for understanding the sources, pathways, and sinks of this compound in the environment, providing crucial information for policy development and environmental management. This compound is transported between the main environmental compartments: air, water, and soil. hbm4eu.eu Natural sources, such as the erosion of parent rocks, volcanic eruptions, and forest fires, contribute to environmental this compound levels, alongside significant anthropogenic sources including its use in plastics, batteries, mining, fertilizers, and waste disposal. hbm4eu.eu

Quantifying the major flows of this compound in national economies, such as in the U.S., helps identify primary sinks and understand the need for strategies to minimize potential risks. researchgate.net Studies using mass balance approaches and data from sources like geological surveys and toxics release inventories are employed to estimate this compound flows through manufacturing and model future losses. researchgate.net For instance, a significant portion of this compound consumed in the U.S. economy is imported in the form of nickel-cadmium rechargeable batteries. researchgate.net The recycling rates for these batteries vary, with lower rates for portable rechargeable batteries leading to disposal in municipal solid waste landfills. researchgate.net

Understanding the global this compound cycle involves assessing emissions to air, releases to waste and soil, and consumption patterns. Historically, global this compound production increased significantly, although it has slightly decreased in recent decades. who.int The use of this compound has shifted, with a steep increase in its use for batteries and a decrease in other applications like pigments and PVC stabilizers. who.int

Policy-relevant research focuses on providing the scientific basis for informed decision-making regarding this compound. This includes compiling and reviewing existing evaluations, assessments, and authoritative reviews on this compound from the scientific community, national governments, and international organizations. unep.org Such reviews inform discussions on the need for global actions related to this compound. unep.org

Research highlights the importance of understanding the legislative status of this compound in different regions, although this section excludes specific policy recommendations. hbm4eu.eu The increasing evidence of this compound toxicity has led national and international agencies to seek to regulate exposure. hbm4eu.eu

Data on global this compound production and consumption patterns are vital for budgeting. While specific detailed budget figures (tonnes/year) were found in older reports who.int, more recent market research reports provide forecasts and analysis of the global this compound market, segmented by type, grade, application, and geography, indicating expected growth rates and key drivers. bluequarkresearch.comaporesearch.comthebusinessresearchcompany.coma2zmarketresearch.com These reports, while commercially focused, contain data relevant to understanding the scale and distribution of this compound use globally.

Aspect of Global this compound Budgeting	Key Research Areas / Findings	Relevance for Policy-Relevant Research	Source
Sources	Identifying natural and anthropogenic sources; quantifying contributions from mining, industry, fertilizers, waste.	Informs strategies for emission control and pollution prevention at the source.	hbm4eu.euwho.int
Pathways	Tracing movement between air, water, and soil; understanding transport in the biosphere and through economic systems.	Essential for predicting environmental distribution and exposure routes.	hbm4eu.euresearchgate.netwho.int
Sinks	Identifying primary environmental sinks (e.g., soil, sediments) and sinks within the economy (e.g., batteries, landfills).	Highlights areas where this compound accumulates and where management strategies (e.g., recycling, safe disposal) are critical.	researchgate.net
Consumption Patterns	Analyzing historical and current usage by application (e.g., batteries, pigments, coatings); forecasting future market trends.	Provides insights into potential future sources of environmental release and informs product-specific regulations and end-of-life management.	who.intbluequarkresearch.comthebusinessresearchcompany.com
Material Flows	Quantifying flows through manufacturing and the economy; assessing import/export of this compound-containing products.	Supports mass balance approaches for understanding national and global this compound cycles and identifying points for intervention.	researchgate.net
Recycling and Disposal	Evaluating collection and recycling rates for this compound-containing products (e.g., batteries); assessing environmental fate of disposed products.	Informs the development of extended producer responsibility schemes and strategies for minimizing landfill disposal and promoting circular economy principles.	researchgate.net

Policy-relevant research also involves assessing the environmental risks associated with the life cycle of this compound-containing products, such as this compound-telluride (CdTe) thin-film photovoltaics, considering potential releases during operation, catastrophic events, and end-of-life. researchgate.net This research provides the evidence base for evaluating different policy approaches aimed at minimizing environmental contamination. researchgate.net

Further research is needed to better quantify certain aspects of the global this compound cycle, such as the fate of this compound in agricultural systems beyond the soil zone acs.org and the detailed substance flow analysis in various product life cycles researchgate.net.

Q & A

Basic Question: What analytical methods are recommended for trace cadmium detection in environmental or biological samples?

Answer:
For trace this compound quantification, adsorptive stripping voltammetry (AdSV) is highly sensitive, especially when optimized using central composite design (CCD) . Parameters like pH, ligand concentration (e.g., calcon), and accumulation time must be calibrated to achieve detection limits as low as 1.009 µg/L . Alternatively, magnetic dispersive solid-phase extraction (MDSPE) coupled with atomic absorption spectrometry offers high recovery rates (98.88%) and precision (RSD 0.84%) for complex matrices like Antarctic lake water . Prioritize methods validated through CCD or response surface methodology (RSM) to ensure reproducibility.

Basic Question: How do experimental design factors influence observed this compound toxicity in cellular studies?

Answer:
Key variables include exposure duration , This compound speciation , and cell type . Acute exposure protocols (e.g., fixed concentrations over days) may not mimic chronic human exposure, leading to divergent results in pathways like oxidative stress or apoptosis . For instance, low-dose, long-term exposure (e.g., 0.23 µg/L in urine) may fail to replicate high-dose cytotoxicity observed in vitro . Always report this compound compound purity (e.g., CdCl₂ vs. CdO) and validate toxicity assays (e.g., MTT vs. comet assay) to reduce variability.

Advanced Question: How can researchers resolve contradictions in epidemiological studies linking this compound to metabolic syndrome (MetS)?

Answer:
Conflicting results (e.g., blood this compound correlating with hypertension in some studies but not others) often stem from confounding variables (e.g., co-exposure to lead or arsenic) and population heterogeneity (e.g., dietary habits in Western vs. Asian cohorts) . Apply subgroup stratification by geography, smoking status, and biomarker type (blood vs. urine this compound). Meta-analyses should use random-effects models to account for heterogeneity, as demonstrated in studies showing stronger this compound-MetS associations in Western populations (RR = 1.15; 95% CI: 1.08–1.23) .

Advanced Question: What optimization strategies improve this compound adsorption in phytoremediation or synthetic adsorbents?

Answer:
For phytoremediation, screen hyperaccumulators (e.g., Brassica juncea) using PRISMA-guided systematic reviews to identify species with uptake rates >100 mg Cd/kg biomass . For synthetic adsorbents (e.g., ion-imprinted polymers), optimize parameters via CCD-RSM , focusing on pH (optimal range: 6–8), adsorbent dose, and contact time. Studies achieving 98.67% this compound removal in rice used Box-Behnken designs to balance organic acid concentration and extraction time . Validate models through ANOVA to confirm significant factors (p < 0.05) .

Advanced Question: Why do mechanistic studies on this compound-induced reproductive toxicity yield inconsistent results?

Answer:
Discrepancies arise from model system limitations (e.g., rodent vs. human Sertoli cells) and endpoint variability (e.g., oxidative stress markers vs. hormone levels). For example, this compound disrupts the hypothalamus-pituitary-gonadal axis in animals but shows weaker epidemiological links in humans due to co-exposure confounders . Use multi-omics approaches (transcriptomics/metabolomics) to identify conserved pathways like NF-κB activation or epigenetic dysregulation (e.g., DNA methylation at CYP19A1 loci) .

Advanced Question: How should researchers design meta-analyses to assess this compound’s carcinogenic risk?

Answer:
Include case-control and cohort studies with standardized dietary this compound quantification (µg/day). Apply sensitivity analyses to exclude outliers and adjust for covariates like smoking. A meta-analysis of 8 studies found no overall cancer risk (RR = 1.10; 95% CI: 0.99–1.22) but identified elevated risks for hormone-related cancers (e.g., prostate, breast) in Western cohorts . Use Newcastle-Ottawa Scale for quality assessment and publish protocols in advance to mitigate bias.

Methodological Guidance: What frameworks ensure rigorous research questions in this compound studies?

Answer:
Adopt the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) and PICO framework (Population, Intervention, Comparison, Outcome). For example:

• PICO : Does chronic this compound exposure (I) in postmenopausal women (P) increase osteoporosis incidence (O) compared to low-exposure controls (C)?
  Avoid vague terms (e.g., "investigate effects") and prioritize hypotheses grounded in mechanistic plausibility (e.g., this compound mimicry of calcium in bone resorption) .